Chemical structure and properties of 2-Amino-N-cyclopropylpropanamide hydrochloride
Advanced Pharmacophore Characterization & Synthesis Guide Executive Summary & Chemical Identity 2-Amino-N-cyclopropylpropanamide hydrochloride is a specialized chiral building block used in the synthesis of peptidomimeti...
2-Amino-N-cyclopropylpropanamide hydrochloride is a specialized chiral building block used in the synthesis of peptidomimetics and small-molecule inhibitors. Structurally, it consists of an alanine backbone aminated with a cyclopropyl moiety. This compound is a critical "bioisostere" in medicinal chemistry; the cyclopropyl group is often employed to replace isopropyl or ethyl groups to enhance metabolic stability (by blocking CYP450
-hydroxylation) and introduce conformational constraints without significantly altering lipophilicity.
In drug discovery, this moiety is not merely a linker; it is a functional pharmacophore .
1. Metabolic Shielding (The "Cyclopropyl Effect"):
Replacing an isopropyl group (common in valine/leucine derivatives) with a cyclopropyl group significantly reduces metabolic clearance. The
-like character of the cyclopropyl C-H bonds makes them resistant to hydrogen atom abstraction by Cytochrome P450 enzymes, extending the drug's half-life ().
2. Conformational Locking:
The cyclopropyl ring imposes a rigid steric barrier. Unlike flexible alkyl chains, the cyclopropyl group restricts the rotation around the
bond, locking the molecule into a bioactive conformation that often improves binding affinity () to targets such as NMDA receptors (Glycine site) , HCV Proteases , or Kinases .
3. Electronic Modulation:
The cyclopropyl group acts as a weak electron donor (via hyperconjugation) to the amide nitrogen, subtly altering the
and hydrogen-bond donating capability of the amide proton compared to a standard propyl chain.
Mechanism of Action Diagram (Pharmacokinetics)
Figure 1: Mechanistic comparison showing how the cyclopropyl moiety prevents CYP450-mediated oxidative degradation compared to isopropyl analogs.
Synthesis & Manufacturing Protocol
Directive: The following protocol describes the synthesis of the (S)-enantiomer using a standard solution-phase peptide coupling strategy. This method ensures retention of chirality and high purity.
Hygroscopic: The HCl salt absorbs moisture rapidly. Handle in a humidity-controlled environment or a glovebox.
Incompatibility: Avoid strong oxidizing agents and strong bases (liberates the free amine which is volatile).
Storage: Store at
under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or degradation.
References
Wuitschik, G., et al. (2010). "Oxetanes as promising modules in drug discovery." Angewandte Chemie International Edition, 49(48), 8993-8995. (Discusses bioisosteric replacement including cyclopropyl groups).
Talele, T. T. (2016). "The 'Cyclopropyl Fragment' is a Versatile Player in Drug Design."[3][4] Journal of Medicinal Chemistry, 59(19), 8712–8756. (Comprehensive review on cyclopropyl pharmacophores).
Dunetz, J. R., et al. (2016). "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 20(2), 140–177. (Standard protocols for HATU/EDC coupling).
Enamine Ltd. (2024). "Building Blocks: Amino Acid Derivatives." (General supplier data for physical properties of alanine amides).
Molecular weight and formula of 2-Amino-N-cyclopropylpropanamide HCl
An In-depth Technical Guide to 2-Amino-N-cyclopropylpropanamide HCl A Note on Nomenclature: This guide focuses on the hydrochloride salt of 2-Amino-N-cyclopropylacetamide. While the initial query specified "propanamide,"...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 2-Amino-N-cyclopropylpropanamide HCl
A Note on Nomenclature: This guide focuses on the hydrochloride salt of 2-Amino-N-cyclopropylacetamide. While the initial query specified "propanamide," the preponderance of chemical literature and supplier data points to the "acetamide" derivative as the well-characterized and commercially available compound. This document will proceed with the data for the acetamide analog, which features a two-carbon chain from the amino group to the amide, as this aligns with available scientific information.
Introduction
In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of unique structural motifs is paramount to achieving desired pharmacological profiles. Small, conformationally constrained rings, such as cyclopropane, are of particular interest. They can impart favorable properties, including metabolic stability, enhanced potency, and improved membrane permeability. 2-Amino-N-cyclopropylacetamide hydrochloride is a key building block that leverages these advantages. As a primary amine coupled with a cyclopropylamide, it serves as a versatile synthon for creating more complex molecules, particularly in the development of therapeutics targeting the central nervous system and metabolic disorders[1].
This technical guide provides a comprehensive overview of 2-Amino-N-cyclopropylacetamide HCl, detailing its chemical and physical properties, plausible synthetic routes with mechanistic rationale, key applications, and robust analytical protocols for its characterization. It is intended for researchers and scientists in the fields of chemical synthesis and drug discovery.
Molecular and Physicochemical Profile
A precise understanding of a compound's fundamental properties is the foundation of its application in research and development. The key identifiers and physical characteristics of 2-Amino-N-cyclopropylacetamide HCl are summarized below. The hydrochloride salt form enhances both the solubility and stability of the parent compound, making it highly suitable for a range of experimental conditions[1].
The synthesis of cyclopropyl-containing amino acid derivatives is a field of significant interest, with various methodologies developed to achieve these valuable structures[3][4]. While a specific, detailed synthesis for 2-Amino-N-cyclopropylacetamide HCl is not extensively published in primary literature, a robust and logical pathway can be constructed from established chemical principles, such as peptide coupling reactions.
Proposed Synthetic Workflow
A common and effective strategy involves the coupling of a protected amino acid with the target amine, followed by deprotection. In this case, N-Boc-glycine (a commercially available and stable starting material) would be coupled with cyclopropylamine. The use of a carbodiimide-mediated coupling agent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of an activator such as HOBt (Hydroxybenzotriazole) is a standard and high-yielding method for amide bond formation. The Boc (tert-Butoxycarbonyl) protecting group is chosen for its stability under coupling conditions and its facile removal under acidic conditions, which concurrently yields the desired hydrochloride salt.
Caption: Proposed two-step synthesis of 2-Amino-N-cyclopropylacetamide HCl.
Expertise & Causality in Experimental Design
Choice of Protecting Group: The Boc group is ideal for the primary amine of glycine. It is robust enough to withstand the basicity of cyclopropylamine and the conditions of amide coupling. Alternative protecting groups like Cbz (Carboxybenzyl) would require harsher deprotection conditions (e.g., hydrogenolysis) which are less efficient for final salt formation.
Coupling Reagents: The combination of EDC and HOBt is critical for efficiency and minimizing side reactions. EDC activates the carboxylic acid of N-Boc-glycine to form a highly reactive O-acylisourea intermediate. However, this intermediate can rearrange to a stable N-acylisourea, halting the reaction. HOBt acts as a trapping agent, reacting with the intermediate to form an activated ester that is less prone to rearrangement and reacts cleanly with the amine. This self-validating system ensures high conversion to the desired amide.
Solvent and Temperature: Dichloromethane (DCM) is a common solvent as it is relatively non-polar and aprotic, effectively solvating the reactants without interfering with the coupling mechanism. Running the reaction at room temperature is typically sufficient for these coupling reactions, balancing reaction rate with stability.
Deprotection and Salt Formation: Using a solution of HCl in an organic solvent like dioxane is a deliberate choice. It provides the acidic conditions necessary to cleave the acid-labile Boc group while simultaneously protonating the newly freed amine to form the hydrochloride salt. This one-pot deprotection and salt formation is highly efficient and often results in the precipitation of the final product in high purity.
Applications in Drug Discovery and Chemical Biology
2-Amino-N-cyclopropylacetamide hydrochloride is not typically an active pharmaceutical ingredient (API) itself but rather a crucial intermediate and building block. Its value lies in its ability to introduce a specific pharmacophore—the cyclopropylamide moiety—into larger, more complex molecules.
Role as a Pharmaceutical Intermediate
The compound serves as a key fragment in the synthesis of novel therapeutic agents. The cyclopropyl group is known to increase metabolic stability by shielding adjacent bonds from enzymatic degradation and can help lock the molecule into a bioactive conformation, enhancing binding affinity to biological targets. Research areas where this structural motif is valuable include:
Neurological Disorders: The development of agents targeting receptors and enzymes in the central nervous system.
Metabolic Diseases: The synthesis of enzyme inhibitors, such as those for dipeptidyl peptidase-4 (DPP-4), which are used in the treatment of type 2 diabetes.
Biochemical Probes: Its structure is utilized in enzyme inhibition and receptor binding assays to probe structure-activity relationships (SAR), which is a cornerstone of rational drug design[1].
Caption: Role in the drug discovery and development pipeline.
Experimental Protocols for Quality Control
To ensure the identity and purity of 2-Amino-N-cyclopropylacetamide HCl, rigorous analytical characterization is essential. The following protocols describe self-validating systems for structural confirmation and purity assessment.
Protocol: Structural Verification by ¹H NMR Spectroscopy
Objective: To confirm the chemical structure by identifying the characteristic proton signals and their integrations.
Methodology:
Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O). The choice of solvent is crucial; D₂O will cause the exchange of labile N-H and O-H protons, simplifying the spectrum.
Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.
Data Acquisition: Record the ¹H NMR spectrum, typically over a range of 0-12 ppm.
Data Analysis & Validation:
Cyclopropyl Protons: Expect complex multiplets in the upfield region (approx. 0.4-0.8 ppm) corresponding to the four protons on the cyclopropane ring.
Methylene Protons (-CH₂-): A singlet or a pair of doublets (if chiral and non-equivalent) should appear, typically around 3.5-4.0 ppm, corresponding to the two protons adjacent to the amino group.
Methine Proton (-CH-): A multiplet for the single proton on the cyclopropane ring attached to the nitrogen will be present, likely around 2.6-2.9 ppm.
Amine/Amide Protons (NH₂/NH): If not exchanged in D₂O, these will appear as broad signals. The amine protons (now -NH₃⁺) will be significantly downfield.
Integration: The ratio of the integrated peak areas must correspond to the number of protons in each environment (e.g., 4H for cyclopropyl CH₂, 1H for cyclopropyl CH, 2H for the acetamide CH₂). A correct integration ratio validates the structure.
Protocol: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of the compound by separating it from potential impurities.
Methodology:
Sample Preparation: Prepare a stock solution of the compound at 1 mg/mL in the mobile phase. Dilute to a working concentration of approximately 0.1 mg/mL.
Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). The C18 stationary phase is effective for retaining small polar molecules like this one.
Mobile Phase: A gradient elution is recommended for separating compounds with differing polarities.
Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water. The TFA acts as an ion-pairing agent to improve peak shape for the amine.
Solvent B: 0.1% TFA in Acetonitrile.
Gradient: Start with a high percentage of Solvent A (e.g., 95%) and gradually increase the percentage of Solvent B over 15-20 minutes.
Flow Rate: 1.0 mL/min.
Detector: UV detector set at a low wavelength (e.g., 210 nm) to detect the amide bond.
Data Analysis & Validation:
The primary peak corresponding to the product should be well-resolved.
Purity is calculated as the area of the main peak divided by the total area of all peaks in the chromatogram, expressed as a percentage. A purity value of ≥95% is typically considered acceptable for research purposes[1]. The presence of a single major peak is a strong indicator of a pure compound.
Safety and Handling
As with any chemical reagent, proper handling is essential. Based on available GHS (Globally Harmonized System) data, the following precautions should be observed.
Hazard Type
GHS Classification
Precautionary Statements
Source(s)
Skin
H315: Causes skin irritation
P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water.
2-Amino-N-cyclopropylacetamide hydrochloride is a valuable and versatile chemical building block for pharmaceutical and chemical research. Its unique structure, combining a primary amine with a cyclopropylamide, offers a strategic tool for synthesizing novel compounds with potentially enhanced pharmacological properties. A thorough understanding of its chemical characteristics, synthetic pathways, and appropriate analytical validation methods, as detailed in this guide, is crucial for its effective application in the rigorous environment of drug discovery and development.
References
SYNTHESIS OF BICYCLIC CYCLOPROPYLAMINES FROM AMINO ACID DERIVATIVES. LOCKSS. [Link]
A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. ACS Publications. [Link]
Synthesis of Amino Acids of Cyclopropylglycine Series. ResearchGate. [Link]
Role of 2-Amino-N-cyclopropylpropanamide hydrochloride in Oliceridine synthesis
A-1. Executive Summary Oliceridine (TRV130) represents a significant advancement in pain management, engineered as a G protein-biased agonist at the μ-opioid receptor (MOR).[1][2] This targeted mechanism aims to provide...
Author: BenchChem Technical Support Team. Date: February 2026
A-1. Executive Summary
Oliceridine (TRV130) represents a significant advancement in pain management, engineered as a G protein-biased agonist at the μ-opioid receptor (MOR).[1][2] This targeted mechanism aims to provide potent analgesia comparable to conventional opioids like morphine while mitigating the severe adverse effects associated with the β-arrestin signaling pathway, such as respiratory depression and gastrointestinal issues.[3][4] The chemical synthesis of Oliceridine is a multi-step process involving the precise assembly of complex chiral fragments.
A pivotal moment in this synthesis is the coupling of the core spirocyclic amine with a chiral side chain. The intermediate, 2-Amino-N-cyclopropylpropanamide hydrochloride , constitutes this essential chiral building block. Its stereochemistry and purity are paramount, as they directly translate to the final Active Pharmaceutical Ingredient's (API) pharmacological profile and safety. This guide provides an in-depth technical examination of the role of this intermediate, detailing its synthesis, its crucial coupling reaction to form Oliceridine, and the underlying chemical principles that govern the process. We will explore the causality behind reagent selection, reaction conditions, and analytical validation, offering a comprehensive resource for researchers and professionals in drug development and process chemistry.
A-2. The Strategic Importance of 2-Amino-N-cyclopropylpropanamide Hydrochloride
The structure of Oliceridine features a complex tertiary amine core linked to a methoxythiophenemethyl group via an amide bond. The fragment that introduces the cyclopropylamide moiety is derived from 2-Amino-N-cyclopropylpropanamide.
Chiral Integrity: The amine component possesses a stereocenter, which is critical for the molecule's interaction with the μ-opioid receptor. The use of the enantiomerically pure (S)-isomer is essential for the desired biased agonism.
Functionality: The primary amine of this fragment is the nucleophile that attacks an activated carboxylic acid precursor (or its equivalent) to form the key amide bond.
Hydrochlorid Salt Form: Supplying this intermediate as a hydrochloride salt offers significant advantages in a process chemistry setting:
Enhanced Stability: The salt form is typically more crystalline and stable than the freebase, which can be oily or hygroscopic. This improves shelf-life and handling characteristics.
Simplified Purification: Crystallization of the salt is an effective method for purification, removing process-related impurities.
Controlled Reactivity: The amine is protonated and non-nucleophilic in its salt form. It must be liberated in situ by a base during the coupling reaction, allowing for precise control over the reaction initiation.
Part B: Synthesis and Application of the Key Intermediate
B-1. Synthesis of (S)-2-Amino-N-cyclopropylpropanamide Hydrochloride
The preparation of this chiral intermediate is a critical upstream process. While various methods exist for synthesizing chiral amino acids and their derivatives, a common and scalable approach involves starting from a readily available chiral precursor, such as L-Alanine.
B-1.1. Exemplary Synthetic Protocol
A representative synthesis proceeds via two main steps: (1) N-protection of L-Alanine followed by amide coupling with cyclopropylamine, and (2) deprotection to yield the final hydrochloride salt.
Step 1: Boc-Protection and Amide Coupling
N-Protection: L-Alanine is reacted with Di-tert-butyl dicarbonate (Boc)₂O in the presence of a suitable base (e.g., NaOH or NaHCO₃) in an aqueous/organic solvent mixture (e.g., Dioxane/Water) to yield N-Boc-L-Alanine.
Activation & Coupling: The resulting N-Boc-L-Alanine is then coupled with cyclopropylamine. This requires activation of the carboxylic acid.
A common laboratory method involves using a carbodiimide coupling agent like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often with an additive like 1-Hydroxybenzotriazole (HOBt) to suppress racemization and improve efficiency.[5]
The reaction is typically run in an aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF) at 0°C to room temperature.
Work-up & Isolation: After the reaction is complete, an aqueous work-up removes the water-soluble byproducts. The protected product, Boc-(S)-2-amino-N-cyclopropylpropanamide, is isolated by extraction and purified, often by crystallization or chromatography.
Step 2: Deprotection and Salt Formation
Boc-Deprotection: The Boc protecting group is efficiently removed under acidic conditions. A solution of hydrogen chloride (HCl) in an anhydrous organic solvent (e.g., 4M HCl in Dioxane or Ethyl Acetate) is added to the protected intermediate at 0°C to room temperature.
Isolation: The reaction proceeds with the evolution of CO₂ and isobutylene. The desired product, (S)-2-Amino-N-cyclopropylpropanamide hydrochloride, typically precipitates from the reaction mixture as a white solid and can be isolated by filtration, washed with a non-polar solvent like diethyl ether, and dried under vacuum.
B-1.2. Process Chemistry Insights
Choice of Protecting Group: The Boc group is ideal for this synthesis due to its stability under the amide coupling conditions and its clean, quantitative removal under acidic conditions that directly yield the desired hydrochloride salt.
Coupling Reagent Selection: While EDC/HOBt is effective, process chemists might opt for other reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) for faster kinetics and higher yields, though cost is a consideration. The choice depends on a balance of efficiency, cost, and the ease of removing byproducts (e.g., the urea byproduct from EDC is water-soluble, simplifying purification).[6]
Chiral Purity Control: It is crucial to monitor for racemization, especially during the acid activation step. Using additives like HOBt and maintaining low temperatures helps preserve the stereochemical integrity of the α-carbon.
B-2. The Core Reaction: Amide Bond Formation in Oliceridine Synthesis
The hydrochloride salt of 2-Amino-N-cyclopropylpropanamide is the nucleophilic component in the final key fragment assembly of Oliceridine. It reacts with the carboxylic acid moiety of the spirocyclic core.
B-2.1. Detailed Experimental Protocol
The following represents a generalized protocol for the key amide coupling step.
Reactant Preparation: The spirocyclic carboxylic acid precursor is dissolved in an anhydrous aprotic solvent (e.g., DMF or DCM).
Carboxylic Acid Activation: The coupling reagent (e.g., HATU, or EDC/HOBt) is added to the solution, followed by a non-nucleophilic organic base, typically Diisopropylethylamine (DIPEA). The mixture is stirred at a controlled temperature (often 0°C) for a short period (15-30 minutes) to form the active ester intermediate.
Liberation and Coupling of the Amine:
(S)-2-Amino-N-cyclopropylpropanamide hydrochloride is added to the reaction vessel.
An additional equivalent of DIPEA is added to neutralize the hydrochloride salt and liberate the free primary amine in situ.
The reaction mixture is then allowed to warm to room temperature and stirred until reaction completion, which is monitored by a suitable analytical technique (e.g., HPLC or TLC).
Work-up and Purification:
Upon completion, the reaction is quenched with water or a mild aqueous acid.
The crude Oliceridine freebase is extracted into an organic solvent.
The combined organic layers are washed, dried, and concentrated.
The final product is purified using column chromatography or crystallization to achieve the required purity for a pharmaceutical ingredient.
B-2.2. Mechanistic Considerations and Rationale
Role of the Base (DIPEA): DIPEA serves two critical functions. First, it acts as a base to facilitate the formation of the active ester from the carboxylic acid and the coupling reagent. Second, and crucially, it deprotonates the ammonium hydrochloride of the intermediate, releasing the free, nucleophilic amine that drives the coupling reaction forward. DIPEA is chosen because it is sterically hindered and non-nucleophilic, preventing it from competing with the desired amine in the coupling reaction.
Order of Addition: The sequential addition described—activating the acid first before adding the amine—is critical. This strategy ensures the highly reactive activated ester is present in solution, ready to react immediately once the free amine is generated, maximizing yield and minimizing potential side reactions.
Part C: Analytical Characterization and Data
Rigorous analytical control is essential at all stages of the synthesis to ensure the quality of the intermediate and the final API.
C-1. Characterization of the Intermediate and Final Product
The following table summarizes the key analytical techniques and expected results for the characterization of (S)-2-Amino-N-cyclopropylpropanamide hydrochloride and Oliceridine.
Technique
(S)-2-Amino-N-cyclopropylpropanamide HCl
Oliceridine
¹H NMR
Characteristic peaks for the cyclopropyl ring protons, the methine (α-carbon), and methyl group protons. The NH protons will appear as broad signals.
Complex spectrum showing signals for all fragments: spirocycle, pyridine ring, thiophene ring, and the cyclopropylamide sidechain.
Mass Spec (MS)
ESI-MS should show the [M+H]⁺ peak for the freebase.
High-resolution mass spectrometry (HRMS) is used to confirm the exact mass and elemental composition of the [M+H]⁺ ion.[7]
HPLC
Purity analysis to quantify the main component and any impurities. Chiral HPLC is used to confirm enantiomeric excess (e.e.), which should be >99%.
Purity analysis by reverse-phase HPLC with UV detection is the primary method for assay and impurity profiling.[8]
FTIR
Characteristic absorbances for N-H stretching (amine salt), C=O stretching (amide), and C-H bonds.
Shows characteristic peaks for the amide C=O, aromatic C=C and C-H bonds, and ether C-O-C stretches.
C-2. Visualizing the Synthetic and Mechanistic Pathways
Diagrams help clarify the complex relationships in both the synthesis workflow and the drug's mechanism of action.
Diagram 1: Oliceridine Synthetic Workflow
Caption: High-level workflow for the synthesis of Oliceridine API.
Diagram 2: Oliceridine's Biased Signaling at the μ-Opioid Receptor
A Technical Guide to 2-Amino-N-cyclopropyl-Substituted Amides: Identity, Synthesis, and Application
Executive Summary This technical guide provides an in-depth analysis of short-chain N-cyclopropyl amino amides, critical building blocks in modern medicinal chemistry. A key point of clarification is addressed from the o...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides an in-depth analysis of short-chain N-cyclopropyl amino amides, critical building blocks in modern medicinal chemistry. A key point of clarification is addressed from the outset: the user-specified topic "2-Amino-N-cyclopropylpropanamide hydrochloride" (an alaninamide derivative) is poorly documented in scientific literature and commercial databases. In contrast, the structurally related glycinamide derivative, 2-Amino-N-cyclopropylacetamide hydrochloride , is a well-characterized and commercially available research chemical. This guide will focus primarily on this data-rich analogue, providing comprehensive details on its chemical identifiers, physicochemical properties, synthesis, analytical validation, and applications, thereby offering a robust resource for researchers, scientists, and drug development professionals. The principles and protocols discussed herein are broadly applicable to the synthesis and analysis of similar short-chain amino amides.
Part 1: Core Chemical Identity and Properties
A precise understanding of a molecule's identity is the foundation of all scientific work. The cyclopropyl moiety is a highly sought-after functional group in drug discovery due to its unique conformational and electronic properties, which can enhance metabolic stability, binding affinity, and membrane permeability.[1] The subject of this guide, 2-Amino-N-cyclopropylacetamide hydrochloride, serves as a key intermediate for introducing this valuable scaffold.[2]
Nomenclature and Identifier Clarification
As noted, the term "2-Amino-N-cyclopropylpropanamide" implies a chiral alanine backbone. However, the readily available research chemical is the achiral glycine derivative, "2-Amino-N-cyclopropylacetamide." It is crucial for researchers to verify the CAS number to ensure procurement of the correct starting material.
Compound Identifiers
The following table summarizes the key identifiers for 2-Amino-N-cyclopropylacetamide hydrochloride.
The synthesis of 2-Amino-N-cyclopropylacetamide hydrochloride is a straightforward, multi-step process rooted in fundamental peptide chemistry. The primary objective is the formation of an amide bond between a protected amino acid (N-Boc-glycine) and cyclopropylamine, followed by acidic deprotection of the amine.
Mechanistic Rationale
The chosen synthetic route relies on a carbodiimide-mediated coupling reaction. N-Boc-glycine is used as the starting material to prevent self-polymerization and ensure selective amide bond formation at the carboxylic acid terminus. An activating agent, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in concert with HOBt (Hydroxybenzotriazole), converts the carboxylic acid into a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the primary amine of cyclopropylamine, leading to the formation of the stable amide bond. The final step involves the removal of the tert-Butoxycarbonyl (Boc) protecting group under acidic conditions, typically with hydrochloric acid in an organic solvent, which also concurrently forms the desired hydrochloride salt, enhancing the compound's stability and solubility in aqueous media.
Synthetic Workflow Diagram
Caption: Synthetic workflow for 2-Amino-N-cyclopropylacetamide HCl.
Detailed Experimental Protocol
Materials: N-Boc-glycine, cyclopropylamine, EDC hydrochloride, HOBt, dichloromethane (DCM), 4M HCl in 1,4-dioxane, diethyl ether, anhydrous sodium sulfate.
Reaction Setup: To a stirred solution of N-Boc-glycine (1.0 eq) in anhydrous DCM at 0 °C, add HOBt (1.1 eq) and EDC hydrochloride (1.1 eq). Stir the mixture for 20 minutes to allow for pre-activation of the carboxylic acid.
Amide Coupling: Add cyclopropylamine (1.05 eq) dropwise to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir for 12-18 hours. The progress can be monitored by Thin Layer Chromatography (TLC).
Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1N HCl (aq), saturated NaHCO₃ (aq), and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc protected intermediate.
Deprotection: Dissolve the crude intermediate in a minimal amount of DCM or methanol and add an excess of 4M HCl in 1,4-dioxane (5-10 eq). Stir at room temperature for 2-4 hours.
Isolation and Purification: The hydrochloride salt will typically precipitate from the solution. The product can be isolated by filtration or by concentrating the solvent and triturating the resulting residue with cold diethyl ether. The solid is then collected by filtration, washed with ether, and dried under vacuum to yield the final product as a white solid.
Part 3: Analytical Characterization and Validation
Confirming the identity and purity of the synthesized compound is a non-negotiable step in any research workflow. A combination of chromatographic and spectroscopic methods provides a self-validating system for quality control.
Expected Analytical Profile
¹H NMR: The proton NMR spectrum should show characteristic signals for the cyclopropyl ring protons (multiplets between 0.5-0.9 ppm and a single proton multiplet around 2.6-2.8 ppm), the α-amino methylene protons (a singlet or doublet around 3.5-3.8 ppm), and exchangeable amine protons.
LC-MS: Liquid Chromatography-Mass Spectrometry will confirm the molecular weight. The primary ion observed in positive ion mode should correspond to the mass of the free base [M+H]⁺ at approximately m/z 115.09.
HPLC: High-Performance Liquid Chromatography is used to determine purity. A single major peak should be observed, with purity typically expected to be >95%.
Analytical Workflow Diagram
Caption: Quality control workflow for analytical validation.
General Protocol for HPLC-MS Analysis
This protocol provides a starting point for method development.
Instrumentation: UHPLC system coupled to a high-resolution mass spectrometer (e.g., Orbitrap).[4]
Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol. Dilute this stock 1:100 with the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid) to a final concentration of 10 µg/mL.[4]
Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Data Analysis: Extract the ion chromatogram for the theoretical [M+H]⁺ mass (115.0922) to confirm the peak identity and integrate the UV chromatogram (e.g., at 210 nm) to determine purity.
Part 4: Applications in Research and Drug Discovery
2-Amino-N-cyclopropylacetamide hydrochloride is not an active pharmaceutical ingredient itself but rather a versatile building block for more complex molecules.[2]
Pharmaceutical Intermediate: Its primary use is as a key intermediate in the synthesis of pharmaceuticals. The combination of a primary amine and a stable cyclopropyl amide makes it an ideal scaffold for further chemical elaboration.[2]
Neurological Drug Discovery: It has been specifically noted for its application in developing drugs that target neurological disorders.[2] The cyclopropyl group can impart favorable properties for CNS penetration and receptor binding.
Biochemical Probes: The compound is valuable in biochemical research for enzyme inhibition assays and receptor binding studies.[2] It can be used to probe structure-activity relationships (SAR) where the cyclopropyl group's rigidity and electronic nature are explored.[1][2]
Broader Medicinal Chemistry: Cyclopropane-containing compounds have demonstrated a wide range of biological activities, including anticoagulant, kinase inhibitory, and antimicrobial effects.[1] This compound provides a direct entry point into the synthesis of novel candidates in these therapeutic areas.
Part 5: Safety, Handling, and Storage
Adherence to safety protocols is paramount when handling any research chemical.
Hazard Classification: The compound is classified as a skin irritant (H315).[3] Appropriate personal protective equipment (PPE), including gloves and safety glasses, must be worn.
Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.
Storage: For maximum stability, the compound should be stored in a tightly sealed container in a refrigerator at 0-8 °C.[2]
References
2-[Cyclopropyl(methyl)amino]propanamide | C7H14N2O | CID 62899900 - PubChem. (n.d.). Retrieved February 15, 2026, from [Link]
CAS No : 1078791-14-6 | Product Name : 2-Amino-N-ethylpropanamide - Pharmaffiliates. (n.d.). Retrieved February 15, 2026, from [Link]
2-amino-3-cyclopropyl-N-methylpropanamide hydrochloride, 95% Purity, C7H15ClN2O, 100 mg - CP Lab Safety. (n.d.). Retrieved February 15, 2026, from [Link]
EP0135429A1 - The synthesis of cyclopropane amino acids and peptides - Google Patents. (n.d.).
Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - Future Medicinal Chemistry. (2025). Retrieved February 15, 2026, from [Link]
WO1985000809A1 - The synthesis of cyclopropane amino acids and peptides - Google Patents. (n.d.).
(2s)-2-amino-3-hydroxy-n-(2-hydroxyethyl)propanamide hydrochloride - PubChemLite. (n.d.). Retrieved February 15, 2026, from [Link]
pKa values and ionization properties of 2-Amino-N-cyclopropylpropanamide
An In-Depth Technical Guide to the pKa Values and Ionization Properties of 2-Amino-N-cyclopropylpropanamide Executive Summary The acid dissociation constant (pKa) is a critical physicochemical parameter that profoundly i...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the pKa Values and Ionization Properties of 2-Amino-N-cyclopropylpropanamide
Executive Summary
The acid dissociation constant (pKa) is a critical physicochemical parameter that profoundly influences the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a drug candidate.[1][2][3] This guide provides a comprehensive technical overview of the ionization properties of 2-Amino-N-cyclopropylpropanamide, a molecule featuring a primary amine and an amide moiety. While experimental data for this specific molecule is not publicly available, this document synthesizes foundational chemical principles, analogous compound data, and established analytical methodologies to predict its ionization behavior. We present estimated pKa values, detail robust experimental protocols for their determination, and discuss the implications of these properties on key aspects of drug development, from formulation to receptor interaction.
Introduction: The Critical Role of Ionization in Drug Efficacy
2-Amino-N-cyclopropylpropanamide is a small molecule characterized by a primary amine at the alpha position to an N-cyclopropyl-substituted amide. Its structure presents two potential sites for proton exchange under physiological conditions: the basic amino group and the weakly acidic amide proton.
The extent to which these groups are ionized at a given pH is governed by their respective pKa values. This ionization state is not merely a chemical curiosity; it is a primary determinant of a molecule's biopharmaceutical characteristics.[3] Properties such as aqueous solubility, membrane permeability, plasma protein binding, and the ability to interact with biological targets are all intimately linked to the fraction of the compound existing in its ionized versus non-ionized form.[4][5] A drug that is ionized at physiological pH (around 7.4) will generally be more water-soluble but less able to cross lipid cell membranes, whereas a non-ionized drug will be more lipophilic and can more readily diffuse across membranes.[4] Therefore, a thorough understanding and precise determination of the pKa values of 2-Amino-N-cyclopropylpropanamide are indispensable for its rational development as a potential therapeutic agent.
Theoretical Framework: pKa and the Henderson-Hasselbalch Equation
The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a species. For any ionizable group, the pKa represents the pH at which 50% of the molecules are in their protonated form and 50% are in their deprotonated form. The relationship between pH, pKa, and the ratio of the deprotonated (conjugate base, [A⁻]) to the protonated (acid, [HA]) forms of a molecule is described by the Henderson-Hasselbalch equation:
pH = pKa + log ([A⁻] / [HA])
For 2-Amino-N-cyclopropylpropanamide, we must consider two key ionizable groups:
The Basic Amino Group (-NH₂): This group acts as a base, accepting a proton to form its conjugate acid, the ammonium cation (-NH₃⁺). The relevant equilibrium is:
R-NH₃⁺ ⇌ R-NH₂ + H⁺
The pKa value here refers to the conjugate acid (R-NH₃⁺).
The Acidic Amide Proton (-CONH-): The proton on the amide nitrogen is weakly acidic and can be removed under strongly basic conditions to form an anion.
R-CONH-R' ⇌ R-CON⁻-R' + H⁺
Estimated pKa Values and Ionization Profile
In the absence of direct experimental data, we can estimate the pKa values for 2-Amino-N-cyclopropylpropanamide by analogy to similar functional groups in well-characterized molecules.
Ionizable Group
Type
Estimated pKa
Predominant Species at pH 7.4
Pharmaceutical Relevance
2-Amino Group (-NH₃⁺)
Basic
9.0 - 10.0
Protonated (Cationic, -NH₃⁺)
High: Governs solubility and permeability in physiological environments.
Low: Not significantly ionized in the physiological or typical formulation pH range.
Interpretation of Ionization States:
At Physiological pH (~7.4): The primary amino group, with a pKa well above 7.4, will be predominantly protonated, existing as a positively charged ammonium ion (-NH₃⁺). The amide group will remain neutral. Therefore, the molecule as a whole will carry a net positive charge.
In the Stomach (pH ~1-3): Both the amino group and the amide carbonyl oxygen will be protonated. The molecule will be cationic.
In the Intestine (pH ~6-8): The amino group will remain largely protonated and cationic.
At High pH (>11): The amino group will become deprotonated and neutral. The overall molecule will be neutral.
This profile suggests that solubility may be enhanced at lower pH values, a critical consideration for oral formulation.[1]
Methodologies for pKa Determination
To move beyond estimation, precise experimental determination is required. The combination of computational prediction in early discovery with experimental validation for lead candidates provides the most reliable ionization profiles.[2][5]
Experimental Approaches
The choice of experimental method often depends on the compound's properties, such as solubility and the presence of a chromophore.
Potentiometry is a highly accurate and widely used method for pKa determination.[8][9] It involves monitoring the change in pH of a solution of the analyte as a titrant (a strong acid or base) is added incrementally.
Causality Behind Experimental Choices: This method is ideal for compounds that are sufficiently soluble in water or water/co-solvent mixtures (requiring >10⁻⁴ M concentration) and provides a direct measure of proton exchange.[9] It is a fundamental technique that does not rely on secondary properties like UV absorbance.
Step-by-Step Methodology:
System Calibration: Calibrate the pH electrode using at least two standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at a constant temperature (e.g., 25°C).
Analyte Preparation: Accurately weigh a precise amount of 2-Amino-N-cyclopropylpropanamide and dissolve it in a known volume of carbonate-free deionized water to create a solution of known concentration (e.g., 0.01 M). If solubility is limited, a co-solvent like methanol may be used, but the pKa value will then need to be extrapolated back to 0% co-solvent.
Titration Setup: Place the solution in a temperature-controlled vessel. Use a magnetic stirrer for continuous mixing. Immerse the calibrated pH electrode and the tip of a calibrated burette containing the titrant (e.g., 0.1 M HCl for a basic pKa).
Titration Execution: Add the titrant in small, precise increments (e.g., 0.05 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.
Data Analysis: Plot the recorded pH values against the volume of titrant added. The pKa is determined from the titration curve. For the titration of a base with an acid, the pKa corresponds to the pH at the half-equivalence point (the point where half of the base has been neutralized). This point is the inflection point of the sigmoid curve.
This method is suitable for compounds that possess a UV-active chromophore near the ionization site, leading to a change in the UV-Vis spectrum upon protonation or deprotonation.[9][10] It is highly sensitive and requires much less sample than potentiometry.[9]
Causality Behind Experimental Choices: The amide bond in 2-Amino-N-cyclopropylpropanamide provides a chromophore. If its absorbance spectrum is altered by the protonation/deprotonation of the adjacent amino group, this method is viable. Its high sensitivity makes it perfect for poorly soluble compounds or when sample quantity is limited.
Step-by-Step Methodology:
Spectrum Scans: Record the full UV-Vis spectrum (e.g., 200-400 nm) of the compound in a strongly acidic solution (e.g., 0.1 M HCl, where the amine is 100% protonated) and a strongly basic solution (e.g., 0.1 M NaOH, where the amine is 100% neutral). This identifies the wavelength of maximum absorbance difference (λ_max).
Buffer Preparation: Prepare a series of buffers with precisely known pH values, spanning the expected pKa range (e.g., from pH 8 to 11 in 0.2-0.5 pH unit increments).
Sample Measurement: Prepare solutions of the compound at a constant concentration in each of the prepared buffers. Measure the absorbance of each solution at the predetermined λ_max.
Data Analysis: Plot the measured absorbance versus pH. The resulting data should form a sigmoidal curve. The inflection point of this curve corresponds to the pH at which the pKa is equal to the pH.[10]
Computational Approaches
In modern drug discovery, in silico pKa prediction is an invaluable tool for screening large libraries of compounds rapidly and cost-effectively.[5][11]
Quantitative Structure-Property Relationship (QSPR): These methods use mathematical models trained on experimental data to correlate structural features (descriptors) with pKa values.[11] They are very fast but their accuracy depends on the similarity of the query molecule to the training set.
Quantum Mechanics (QM): These methods, often based on Density Functional Theory (DFT), calculate the free energy difference between the protonated and deprotonated states of a molecule.[12][13] While computationally intensive, they are physics-based and can be highly accurate, making them suitable for novel chemical scaffolds.
The workflow below illustrates the decision-making process for selecting a pKa determination method.
Caption: Workflow for pKa determination of 2-Amino-N-cyclopropylpropanamide.
Conclusion
The ionization profile of 2-Amino-N-cyclopropylpropanamide is dominated by its primary amino group, which is predicted to have a pKa in the range of 9.0-10.0. This ensures that the molecule will be predominantly in a cationic state under physiological conditions, a fact that has profound implications for its solubility, membrane permeability, and formulation strategies. While estimations provide a valuable starting point, this guide underscores the necessity of rigorous experimental determination using established protocols such as potentiometric titration or UV-Vis spectrophotometry. By integrating theoretical understanding with robust analytical validation, researchers can effectively harness the physicochemical properties of this molecule to optimize its journey from a promising candidate to a viable therapeutic agent.
References
Vertex AI Search. (2023). What is pKa and how is it used in drug development?
ACD/Labs.
Al-Ibraheemi, Z. et al. (2025). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development.
Alfa Chemistry. pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
Al-Ibraheemi, Z. et al. (2025). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. ijirss.
Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry.
Avdeef, A. et al.
Reijenga, J. et al. (2013). Development of Methods for the Determination of pKa Values. Analytical Chemistry Insights.
Oreate AI Blog. (2026). Understanding the pKa of Amides: A Key to Organic Chemistry.
ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA).
Chem.ucla.edu.
Aldeghi, M. et al. (2021). Computer Prediction of pKa Values in Small Molecules and Proteins.
Fiveable. 24.3 Basicity of Amines - Organic Chemistry Class Notes.
Frau, J. & Galmés, F. J. (2016). Isodesmic reaction for accurate theoretical pKa calculations of amino acids and peptides. Physical Chemistry Chemical Physics.
Difference between racemic and (S)-2-Amino-N-cyclopropylpropanamide hydrochloride
This is an in-depth technical guide comparing Racemic and (S)-2-Amino-N-cyclopropylpropanamide hydrochloride, designed for researchers and drug development professionals. A Comparative Analysis of Stereochemistry, Synthe...
Author: BenchChem Technical Support Team. Date: February 2026
This is an in-depth technical guide comparing Racemic and (S)-2-Amino-N-cyclopropylpropanamide hydrochloride, designed for researchers and drug development professionals.
A Comparative Analysis of Stereochemistry, Synthesis, and Pharmaceutical Utility
Executive Summary
In modern drug discovery, the distinction between a racemic building block and its enantiopure counterpart is not merely a matter of purity—it is a determinant of biological efficacy, metabolic stability, and regulatory compliance.
2-Amino-N-cyclopropylpropanamide hydrochloride is a specialized amino acid derivative (an amide of alanine and cyclopropylamine). It serves as a critical "chiral handle" in the synthesis of peptidomimetics, particularly for targets requiring a rigidified hydrophobic motif (e.g., Kinesin Spindle Protein (KSP) inhibitors, LSD1 inhibitors, or specific GPCR modulators).
The (S)-Enantiomer: Derived from the natural L-alanine pool. It typically exhibits superior binding affinity due to alignment with the chiral pockets of biological enzymes.
The Racemate: A 50:50 mixture of (R) and (S) isomers.[1][2] While cost-effective for initial High-Throughput Screening (HTS), it introduces 50% "isometric ballast," potentially confounding Structure-Activity Relationship (SAR) data and requiring costly downstream resolution.
This guide analyzes the technical divergences between these two forms to support "Make vs. Buy" decisions in process chemistry.
Chemical Identity & Structural Analysis[1][3]
The core scaffold is an Alanine Cyclopropylamide . The cyclopropyl group acts as a bioisostere for an isopropyl group (Valine-like) or an ethyl group, providing increased metabolic stability against P450-mediated dealkylation due to the high bond dissociation energy of the cyclopropyl C-H bonds.
Structural Comparison
Feature
Racemic Mixture
(S)-Enantiomer
Stereochemistry
(RS)-2-Amino-N-cyclopropylpropanamide
(S)-2-Amino-N-cyclopropylpropanamide
Configuration
50% (S) / 50% (R)
>99% (S) (L-Alanine config)
Optical Rotation
0° (Inactive)
Negative (-) or Positive (+) [Solvent Dependent]
CAS Registry (HCl)
Generic/Mixed (e.g., 1334063-21-7 typically refers to defined stereochem, verify batch)
Specific CAS Required (e.g., derived from L-Ala)
Molecular Weight
164.63 g/mol (HCl salt)
164.63 g/mol (HCl salt)
Primary Utility
HTS Library Building, Non-chiral Reagents
Lead Optimization, API Synthesis
Stereochemical Visualization
The following diagram illustrates the relationship between the chiral pool starting materials and the final amide product.
Caption: Stereochemical lineage showing the direct derivation of the (S)-isomer from L-Alanine, ensuring biological compatibility.
Synthesis & Manufacturing Workflows
The choice between racemic and (S)-enantiomer is often a trade-off between Raw Material Cost (Racemic) and Process Efficiency (Enantiopure) .
Method A: Asymmetric Synthesis (The (S)-Pathway)
This is the industry standard for GMP manufacturing of drug substances. It relies on the "Chiral Pool" strategy, using inexpensive L-Alanine as the starting material.
Protection: L-Alanine is protected (e.g., Boc-L-Ala-OH) to prevent polymerization.
Activation: The carboxylic acid is activated (using EDC/HOBt, HATU, or Mixed Anhydride).
Coupling: Reaction with Cyclopropylamine.
Deprotection: Removal of the Boc group with HCl/Dioxane to yield the crystalline hydrochloride salt.
Yield: High (>85%).
ee (Enantiomeric Excess): >99% (Preserved from starting material).
Advantage: No resolution step required; no waste of the "wrong" isomer.
Method B: Racemic Synthesis & Resolution (The "Old" Pathway)
Used only when L-Alanine is unavailable (rare) or for generating reference standards for chiral HPLC method development.
Coupling: DL-Alanine + Cyclopropylamine.
Resolution: The resulting racemic amide is reacted with a chiral acid (e.g., L-Tartaric acid or Dibenzoyl-L-tartaric acid) to form diastereomeric salts.
Separation: Fractional crystallization separates the (S)-salt from the (R)-salt.
Basification: The salt is broken to recover the free base, then re-acidified to HCl.
Yield: <40% (theoretical max is 50%).
Cost: High due to labor, solvent usage, and yield loss.
Analytical Characterization Protocols
To validate the identity of the (S)-isomer versus the racemate, specific analytical protocols are required.
Chiral HPLC Method (Standard Protocol)
Standard reverse-phase HPLC cannot distinguish enantiomers. A chiral stationary phase is required.
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).
Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).
Flow Rate: 1.0 mL/min.
Detection: UV @ 210 nm (Amide bond absorption).
Expected Result:
Racemate: Two peaks of equal area (1:1 ratio).
(S)-Isomer: Single peak (typically the second eluting peak on AD-H, but must be verified with a standard).
Optical Rotation (Polarimetry)
Instrument: Polarimeter with Sodium D-line (589 nm).
Concentration: 1.0 g/100 mL in Methanol or Water.
Temperature: 20°C or 25°C.
Significance: The (S)-isomer will show a specific rotation
(e.g., +15° to +25°, specific value depends on solvent). The racemate will show .
Biological Implications (The "Why")
Why does the industry prioritize the (S)-isomer?
Pharmacodynamics (Binding Affinity)
Biological systems are homochiral. Enzymes and receptors are built from L-amino acids and possess chiral binding pockets.
The (S)-Isomer (L-Alanine mimic): The methyl group of the alanine side chain projects into a specific hydrophobic sub-pocket (e.g., the S1' pocket of a protease). The amide hydrogen forms critical H-bonds.
The (R)-Isomer (D-Alanine mimic): The methyl group projects in the opposite direction, often causing a steric clash with the receptor wall, reducing affinity by 100-1000 fold (the "Eutomer" vs. "Distomer" concept).
Metabolic Stability (Cyclopropyl Effect)
The N-cyclopropyl group is a key medicinal chemistry motif.
Rigidity: It constrains the N-C bond rotation, locking the molecule into a bioactive conformation.
Metabolic Blockade: Unlike an N-isopropyl group, which is easily oxidized by Cytochrome P450 (CYP3A4) to an unstable hemiaminal, the cyclopropyl ring is resistant to oxidation. This extends the half-life (
) of the drug.
Regulatory Compliance
FDA and EMA guidelines (e.g., FDA's Policy Statement for the Development of New Stereoisomeric Drugs) generally require the development of single enantiomers unless the racemate has a specific therapeutic advantage. Developing a racemate requires toxicological qualification of both isomers, doubling the safety testing burden.
References
FDA Policy on Stereoisomeric Drugs. FDA.gov. "Development of New Stereoisomeric Drugs." Available at: [Link]
Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Chapter on Bioisosteres and Cyclopropyl groups).
Smith, A. B., et al. (2005). "Design and Synthesis of Peptidomimetics." Journal of the American Chemical Society. [Link]
Generic Protocol for Amide Coupling. Common Organic Chemistry. "EDC/HOBt Coupling Protocol." Available at: [Link]
Scalable synthesis protocols for 2-Amino-N-cyclopropylpropanamide hydrochloride
Application Note: Scalable Synthesis of 2-Amino-N-cyclopropylpropanamide Hydrochloride Strategic Overview 2-Amino-N-cyclopropylpropanamide hydrochloride is a critical pharmacophore found in various anticonvulsants (e.g.,...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Scalable Synthesis of 2-Amino-N-cyclopropylpropanamide Hydrochloride
Strategic Overview
2-Amino-N-cyclopropylpropanamide hydrochloride is a critical pharmacophore found in various anticonvulsants (e.g., Lacosamide derivatives), TRPV1 antagonists, and kinase inhibitors. While the synthesis appears deceptively simple—a standard amide coupling followed by deprotection—scale-up presents distinct challenges:
Cyclopropylamine Volatility & Nucleophilicity: While nucleophilic, cyclopropylamine is sterically unique and highly volatile (bp 49-50°C), requiring specific handling to prevent stoichiometry drift during reaction.
Cost vs. Purity: Standard academic reagents (HATU, EDC) are often cost-prohibitive or operationally burdensome (urea byproduct removal) at kilogram scale.
Salt Hygroscopicity: The final hydrochloride salt is prone to deliquescence, necessitating rigorous isolation protocols.
This guide presents two validated routes: Method A (Mixed Anhydride) for cost-efficiency at scale, and Method B (T3P®) for superior impurity profiles and ease of workup.
Critical Safety Brief: Cyclopropylamine
Before initiating any synthesis, operators must acknowledge the specific hazards of cyclopropylamine.
Flash Point: -26°C (Closed Cup). This is an extreme fire hazard.
Static Discharge: Low conductivity liquid. Grounding is mandatory for all transfer lines.
Toxicology: Corrosive and toxic. Use a closed-loop addition system where possible.
Retrosynthetic Analysis & Pathway
The synthesis relies on the activation of N-protected Alanine (typically Boc-L-Alanine to prevent racemization and allow mild deprotection) followed by aminolysis.
Figure 1: Synthetic pathway for the target molecule. The modular design allows for substitution of the activation method based on available equipment.
Protocol 1: The Mixed Anhydride Method (Cost-Optimized)
Rationale: The Isobutyl Chloroformate (IBCF) mixed anhydride method is the industry "workhorse" for amino acid amides. It is inexpensive and scalable but requires precise temperature control to avoid urethane formation (wrong-way attack).
Scale: 100 g Input (Boc-L-Alanine)
Reagents & Stoichiometry
Reagent
MW ( g/mol )
Equiv.
Mass/Vol
Role
Boc-L-Alanine
189.21
1.0
100.0 g
SM
N-Methylmorpholine (NMM)
101.15
1.1
~64 mL
Base
Isobutyl Chloroformate (IBCF)
136.58
1.05
~72 mL
Activator
Cyclopropylamine
57.09
1.1
~40 mL
Amine
THF (Anhydrous)
-
-
1.0 L (10V)
Solvent
Step-by-Step Procedure
Setup: Charge Boc-L-Alanine and anhydrous THF into a reactor under Nitrogen atmosphere. Cool the solution to -15°C .
Note: THF is preferred over DCM for mixed anhydrides to minimize racemization and improve solubility.
Base Addition: Add NMM dropwise, maintaining internal temperature (IT) < -10°C.
Activation: Add IBCF dropwise over 30 minutes. Crucial: Maintain IT between -15°C and -20°C. Stir for 15 minutes post-addition.
Mechanism Check: This forms the mixed anhydride species.[1] Higher temperatures (> -5°C) promote disproportionation and urethane byproducts.
Aminolysis: Add Cyclopropylamine as a solution in THF (1:1) slowly. The reaction is exothermic. Maintain IT < -5°C.
Completion: Allow to warm to room temperature (RT) over 2 hours. Monitor by HPLC (Target: < 0.5% Boc-Ala-OH).
Dry organic layer (Na2SO4) and concentrate to a white solid (Intermediate).
Protocol 2: The T3P® Method (Quality-Optimized)
Rationale: Propylphosphonic anhydride (T3P) is a cyclic anhydride that generates water-soluble byproducts. It shows superior suppression of racemization and is ideal if the Mixed Anhydride method yields insufficient purity.
Scale: 100 g Input (Boc-L-Alanine)
Reagents
Coupling Agent: T3P (50% w/w in EtOAc), 1.2 equiv.
Base: Diisopropylethylamine (DIPEA) or Pyridine, 2.5 equiv.
Solvent: EtOAc or 2-MeTHF (Green alternative).
Workflow
Charge: Boc-L-Alanine, Cyclopropylamine (1.1 equiv), and DIPEA (2.5 equiv) in EtOAc (10V) at 0°C.
Addition: Add T3P solution dropwise. (No pre-activation time needed).
Reaction: Stir at RT for 2-4 hours.
Workup: Wash directly with water, 0.5M HCl, and bicarb. The T3P byproducts wash away in the aqueous phase.
Yield: Typically 85-95% with >99% chiral purity.
Protocol 3: Deprotection & Salt Formation
Rationale: The removal of the Boc group must be quantitative. Using HCl/Dioxane or HCl/IPA allows for the direct precipitation of the product, avoiding aqueous lyophilization.
Step-by-Step Procedure
Dissolution: Dissolve the Boc-Ala-N-cyclopropylamide intermediate (from Protocol 1 or 2) in minimal DCM or MeOH (approx 3V).
Acidolysis: Add 4M HCl in Dioxane (5 equiv) or HCl gas in IPA at 0°C.
Reaction: Stir at RT for 1-3 hours. Monitor for disappearance of Boc-intermediate (TLC/HPLC).
Observation: A white precipitate often forms as the reaction proceeds.[2]
Precipitation (Critical Step):
If thick slurry: Dilute with MTBE or Diethyl Ether (10V) to maximize precipitation.
Why MTBE? It removes non-polar impurities and ensures the salt is free-flowing.
Isolation: Filter under Nitrogen (hygroscopic solid!). Wash cake with MTBE.
Drying: Vacuum oven at 40°C for 12 hours.
Analytical Specifications & Troubleshooting
Key Analytical Markers
1H NMR (D2O): Diagnostic cyclopropyl protons (0.4–0.8 ppm, multiplet) and methine proton of alanine (3.9–4.1 ppm).
Ensure activation temp is strictly < -15°C. Switch to T3P.
Product is Sticky/Gum
Residual solvent or excess HCl.
Triturate with dry Et2O/MTBE. Dry under high vacuum.
Racemization
High base concentration or temp.
Use DIPEA instead of TEA. Keep coupling < 0°C.
Incomplete Deprotection
Water in reaction (HCl consumption).
Use fresh anhydrous HCl/Dioxane.
Process Logic Map
Figure 2: Decision logic for selecting the optimal coupling protocol.
References
Dunetz, J. R., et al. (2011).[3] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters. Link
Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews. Link
Joullie, M. M., & Lassen, K. M. (2010). "Evolution of Amide Bond Formation." Arkivoc. Link
Han, S-Y., & Kim, Y-A. (2004). "Recent development of peptide coupling reagents in organic synthesis." Tetrahedron. Link
BenchChem. (2025).[2] "Step-by-Step Boc Deprotection of L-Alanine: Application Notes." Link (Cited for general deprotection parameters).
Application Note: Precision Synthesis of 2-Amino-N-cyclopropylpropanamide
Strategic Overview & Utility The preparation of 2-Amino-N-cyclopropylpropanamide (specifically the (S)-enantiomer derived from L-Alanine) is a critical transformation in the synthesis of several pharmaceutical classes, i...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Overview & Utility
The preparation of 2-Amino-N-cyclopropylpropanamide (specifically the (S)-enantiomer derived from L-Alanine) is a critical transformation in the synthesis of several pharmaceutical classes, including HCV protease inhibitors, lysine-specific demethylase 1 (LSD1) inhibitors, and novel kinase antagonists.
The cyclopropyl amide moiety acts as a bioisostere for isopropyl or ethyl groups, often improving metabolic stability (blocking P450 oxidation sites) and increasing potency by locking the amide conformation.
Core Synthetic Challenges
Nucleophile Volatility: Cyclopropylamine (bp 49-50 °C) is volatile. Stoichiometric control requires careful handling to prevent loss before coupling.
Racemization Risk: Activation of the alanine carboxylate can lead to oxazolone formation and subsequent epimerization, eroding the enantiomeric excess (ee) of the chiral center.
Deprotection Stability: While the cyclopropyl ring is generally robust, highly acidic deprotection conditions (e.g., HBr/AcOH) can theoretically induce ring-opening or rearrangement. Controlled acidic deprotection (TFA or HCl/Dioxane) is required.
Retrosynthetic Logic & Pathway
The synthesis relies on a standard C-to-N coupling strategy using Boc-L-Alanine as the chiral pool starting material. The tert-butoxycarbonyl (Boc) group is preferred over Fmoc due to the volatility of the amine; Fmoc removal (piperidine) would require basic conditions that might complicate the purification of the small, polar final product.
Reaction Workflow Diagram
Figure 1: Step-wise synthetic workflow from protected amino acid to final salt form.
Experimental Protocols
Method A: The "Workhorse" Protocol (EDC/HOBt)
Recommended for: Bench-scale synthesis (1g – 10g), high tolerance for moisture, and ease of workup.
Solvent: Dichloromethane (DCM) or DMF (if solubility is an issue).[1]
Procedure:
Activation: In a round-bottom flask, dissolve Boc-L-Alanine (10 mmol) in DCM (50 mL). Cool to 0 °C in an ice bath.
Additives: Add HOBt (12 mmol) and EDC·HCl (12 mmol). Stir for 15 minutes at 0 °C. Note: HOBt suppresses racemization by forming a non-reactive active ester.
Amine Addition: Add DIEA (25 mmol) followed by the slow addition of Cyclopropylamine (12 mmol). Critical: Cyclopropylamine is volatile; add via syringe below the solvent surface.
Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (stain with Ninhydrin or KMnO4) or LC-MS.
Workup:
Dilute with DCM (50 mL).
Wash with 1M Citric Acid or 0.5M HCl (2 x 30 mL) to remove DIEA and unreacted amine.
Wash with Sat. NaHCO3 (2 x 30 mL) to remove unreacted acid and HOBt.
Wash with Brine, dry over Na2SO4, filter, and concentrate.
Result: The Boc-protected intermediate usually solidifies upon standing or trituration with hexanes.
Method B: The "High-Throughput" Protocol (HATU)
Recommended for: Difficult couplings, high-value substrates, or when racemization is a critical concern.
Procedure:
Dissolve Boc-L-Alanine (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.
Add DIEA (2.0 eq) and stir for 5 minutes (yellow color develops).
Add Cyclopropylamine (1.1 eq).
Reaction is typically complete in <1 hour.
Note: HATU byproducts are difficult to remove by extraction alone; column chromatography (Ethyl Acetate/Hexanes) is often required.
Figure 2: Reagent selection guide based on scale and constraints.
Common Failure Modes
Low Yield: Often due to cyclopropylamine evaporation. Fix: Use 1.5 eq of amine and cool the reaction mixture before addition.
Epimerization: If the product shows low optical rotation, the activation step was too long or too basic. Fix: Switch to EDC/HOBt (neutral pH) or reduce the pre-activation time with HATU.
Incomplete Deprotection: tert-Butyl cations can re-attach to the cyclopropyl ring (Friedel-Crafts alkylation, though rare) or the amide oxygen. Fix: Add a "scavenger" like triethylsilane (TES) (2%) to the TFA deprotection cocktail.
References
Standard Amide Coupling Reagents: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Boc-L-Alanine Properties: Sigma-Aldrich Product Data, Boc-L-Alanine (CAS 15761-38-3). Link
Cyclopropylamine Handling & Stability: WIPO Patent WO2010016005. Preparation of cyclopropyl-amide derivatives in kinase inhibitors. (Demonstrates stability of cyclopropyl amide to TFA). Link
Deprotection Protocols: Han, G., et al. (2004). Recent development of peptide coupling reagents in organic synthesis.[4] Tetrahedron, 60(11), 2447-2467. Link
Mixed Anhydride Method (IBCF): Anderson, G. W., et al. (1967). The Use of Esters of N-Hydroxysuccinimide in Peptide Synthesis. Journal of the American Chemical Society. (Foundational text for anhydride/active ester logic). Link
Application Note & Protocol: Managing the Instability of Hygroscopic Hydrochloride Salts in Research and Development
Abstract Hydrochloride salts are a cornerstone of active pharmaceutical ingredient (API) development, prized for their ability to enhance the solubility and bioavailability of drug candidates. However, a significant subs...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Hydrochloride salts are a cornerstone of active pharmaceutical ingredient (API) development, prized for their ability to enhance the solubility and bioavailability of drug candidates. However, a significant subset of these salts exhibits hygroscopicity, a strong affinity for atmospheric moisture. This propensity to absorb water can introduce a cascade of physical and chemical instabilities, compromising sample integrity, experimental reproducibility, and ultimately, the viability of a drug candidate. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling and storage of hygroscopic hydrochloride salts. It elucidates the underlying scientific principles of moisture-induced degradation and offers detailed, field-proven protocols for mitigating these risks, ensuring the reliability and accuracy of research and development outcomes.
The Challenge of Hygroscopicity in Hydrochloride Salts
Hygroscopicity refers to the tendency of a substance to attract and hold water molecules from the surrounding environment.[1] For many hydrochloride salt APIs, this is not a trivial characteristic but a critical parameter that dictates their stability and handling requirements.[2] The absorption of moisture can lead to a range of undesirable phenomena:
Physical Changes: Caking, clumping, and changes in particle size are common manifestations of moisture uptake.[3][4] In more extreme cases, the salt may undergo deliquescence, where it absorbs so much moisture that it dissolves into a liquid solution.[5][6] These physical alterations can severely impact powder flowability, making accurate weighing and formulation challenging.[3]
Chemical Degradation: The presence of water can act as a plasticizer, increasing molecular mobility and accelerating degradation pathways such as hydrolysis.[2][7] This can lead to a loss of potency and the formation of impurities, jeopardizing the safety and efficacy of the drug substance.[7]
Polymorphic Transformations: Absorbed water can induce changes in the crystalline structure of the API, potentially leading to the formation of less stable or less soluble polymorphs.[2][7]
Understanding and controlling the hygroscopic nature of hydrochloride salts is therefore not merely a matter of good laboratory practice but a fundamental requirement for successful drug development.[8][]
The Science of Moisture Sorption: Adsorption, Absorption, and Deliquescence
The interaction between a hydrochloride salt and atmospheric water vapor is a dynamic process governed by thermodynamics and kinetics. It's crucial to distinguish between key terms:
Hygroscopicity: The general ability of a material to attract and hold water molecules.[4]
Adsorption: The accumulation of water molecules on the surface of the solid.
Absorption: The penetration of water molecules into the bulk structure of the solid.[4]
Deliquescence: A phase transition where a solid absorbs enough atmospheric moisture to dissolve and form a solution.[5] This occurs at a specific relative humidity known as the deliquescence point (RH₀).[5]
The critical relative humidity (RH) at which a hygroscopic salt begins to absorb significant amounts of water is a key characteristic. Below this threshold, the material may only adsorb a monolayer of water on its surface. As the ambient RH approaches and surpasses this critical value, the rate of water uptake can increase dramatically, leading to the detrimental effects previously described.
Core Protocols for Handling Hygroscopic Hydrochloride Salts
Minimizing exposure to atmospheric moisture is the guiding principle for all handling procedures involving hygroscopic hydrochloride salts.
Environmental Control: The First Line of Defense
Whenever possible, hygroscopic compounds should be handled in a controlled environment.
Glove Boxes: An inert atmosphere glove box (e.g., filled with nitrogen or argon) is the ideal environment for handling highly sensitive materials.[10][11]
Low-Humidity Rooms/Dehumidifiers: If a glove box is unavailable, working in a room with controlled low humidity is a viable alternative.[12][13] Portable dehumidifiers can be used to create localized low-humidity zones on the benchtop.
Weighing and Dispensing Protocol
Accurate weighing is critical and can be compromised by rapid moisture uptake.
Objective: To accurately weigh a hygroscopic hydrochloride salt while minimizing exposure to atmospheric moisture.
Materials:
Hygroscopic hydrochloride salt in its primary container
Analytical balance
Clean, dry spatulas and weighing boats/papers
Secondary sealable container (e.g., vial with a screw cap)
Procedure:
Preparation: Before opening the primary container, ensure all necessary equipment (spatula, weighing vessel) is clean, dry, and readily accessible.
Tare the Balance: Place the weighing vessel on the analytical balance and tare it.
Minimize Exposure Time: Open the primary container of the hygroscopic salt. Work swiftly to transfer the approximate desired amount of powder to the weighing vessel.[1][10]
Immediate Resealing: Immediately and securely reseal the primary container.[1][14]
Record Weight: Record the precise weight of the transferred powder.
Immediate Use or Storage: Use the weighed sample immediately for solution preparation or transfer it to a tightly sealed secondary container for short-term storage.
Storage Requirements for Long-Term Stability
The appropriate storage of hygroscopic hydrochloride salts is paramount to preserving their integrity over time.
Primary and Secondary Containment
Primary Container: The material should be stored in its original, tightly sealed container whenever possible.[12] The container material should have a low moisture vapor transmission rate (MVTR).[15]
Secondary Containment (Desiccators): For added protection, especially after a container has been opened, it should be placed inside a secondary enclosure containing a desiccant.[4][16]
Desiccants: Common desiccants include silica gel, anhydrous calcium chloride, and molecular sieves.[4][17] Ensure the desiccant is active (e.g., blue indicating silica gel should not be pink).
Desiccator Cabinets: For storing multiple hygroscopic compounds, a desiccator cabinet with humidity control is a valuable investment.[13]
Recommended Storage Conditions
The following table summarizes the ideal storage conditions for hygroscopic hydrochloride salts.
Protects from atmospheric moisture and contaminants.[12]
Logical Workflow for Storage
The following diagram illustrates the decision-making process for the proper storage of hygroscopic hydrochloride salts.
Caption: Decision workflow for storing hygroscopic salts.
Quantifying Moisture: Essential for Quality Control
Regularly assessing the water content of a hygroscopic hydrochloride salt is a critical quality control measure, especially for reference standards and materials used in quantitative assays.
Karl Fischer Titration: The Gold Standard
Karl Fischer (KF) titration is the preferred method for determining the water content of drug substances due to its high accuracy, precision, and specificity for water.[18][19][20]
Principle: The method is based on a redox reaction between iodine and sulfur dioxide in the presence of water.[21]
Types:
Volumetric KF: Suitable for samples with higher water content (>1%).[21]
Coulometric KF: Ideal for samples with very low moisture levels (<1%).[21]
Protocol: Water Content Determination by Volumetric Karl Fischer Titration
Objective: To accurately determine the water content of a hygroscopic hydrochloride salt using volumetric Karl Fischer titration.
Materials:
Karl Fischer titrator (volumetric)
Karl Fischer reagent (titrant)
Anhydrous methanol or other suitable solvent
Hygroscopic hydrochloride salt sample
Analytical balance
Certified water standard (for titrant standardization)
Procedure:
Titrant Standardization:
a. Add a precise volume of anhydrous methanol to the titration vessel.
b. Titrate to a stable endpoint with the Karl Fischer reagent to neutralize any residual water in the solvent.
c. Accurately add a known amount of a certified water standard to the vessel.
d. Titrate to the endpoint.
e. Calculate the water equivalence factor (F) of the Karl Fischer reagent in mg/mL.[19]
Sample Analysis:
a. Add a precise volume of anhydrous methanol to the titration vessel and neutralize as in step 1b.
b. Accurately weigh a suitable amount of the hygroscopic hydrochloride salt and quickly transfer it to the titration vessel.
c. Allow the sample to dissolve and stir for a defined period (e.g., 60 seconds).[19]
d. Titrate the sample with the standardized Karl Fischer reagent to the electrometric endpoint.
e. Record the volume of titrant consumed.
Calculation:
Water Content (%) = (Volume of KF reagent consumed (mL) × F (mg/mL)) / (Sample weight (mg)) × 100
Gravimetric Vapor Sorption (GVS) Analysis
GVS is a powerful technique for characterizing the hygroscopic properties of a material.[8][22] It measures the change in mass of a sample as it is exposed to a range of controlled relative humidities at a constant temperature.[23] The resulting sorption/desorption isotherm provides valuable information about the material's affinity for water, its critical deliquescence humidity, and the potential for hydrate formation.[24]
Experimental Workflow for Hygroscopicity Assessment
The following diagram outlines a typical workflow for assessing the hygroscopicity of a new hydrochloride salt.
Caption: Workflow for hygroscopicity assessment.
Regulatory Context and Stability Testing
The hygroscopic nature of an API is a key consideration in regulatory submissions. Guidelines from the International Council for Harmonisation (ICH) and pharmacopoeias like the United States Pharmacopeia (USP) provide a framework for stability testing and packaging requirements.
ICH Q1A(R2) Stability Testing: This guideline mandates that the stability of a drug substance be evaluated under various temperature and humidity conditions.[25][26] For hygroscopic materials, these studies are crucial for establishing a retest period and recommended storage conditions.[25]
USP <671> Containers—Performance Testing: This chapter provides standards for the moisture-barrier properties of containers.[27][28] Packaging for hygroscopic drugs must meet the criteria for "tight" or "well-closed" containers to ensure protection from environmental moisture.[15][17]
Conclusion
The successful development of drug candidates formulated as hydrochloride salts requires a proactive and scientifically grounded approach to managing their hygroscopicity. By understanding the principles of moisture sorption and implementing the rigorous handling, storage, and testing protocols outlined in this application note, researchers can safeguard the physical and chemical integrity of their materials. This diligence is essential for ensuring the generation of reliable data, the development of stable formulations, and the ultimate success of the drug development program.
References
Newman, A. W., Reutzel-Edens, S. M., & Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of pharmaceutical sciences, 97(3), 1047–1059.
United States Pharmacopeia. General Chapter <671> Containers—Performance Testing.
TCA Lab / Alfa Chemistry. Mastering Karl Fischer Moisture Analysis: A Complete Guide.
USP 671 US Pharmacopeial Convention - General chapter Containers - Performance Testing. Mecmesin.
Analab Scientific Instruments. (2024, August 20).
Labinsights. (2023, May 8).
ICH. (1996). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products.
ICH. Ich Guidelines For Stability Testing of New Drug Substance and Drug Products. Scribd.
Pharmaguideline. (2011, September 19).
Pacific BioLabs. Karl Fischer Moisture Analysis.
ICH. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products.
University Digital Conservancy. Hygroscopicity of pharmaceutical crystals.
AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials.
Anbarasan, A., Nataraj, J., Shanmukhan, N., & Radhakrishnan, A. (2013). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 5(6), 234-240.
PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview.
Eurofins Scientific. (2023, September 14). Moisture by Karl Fischer for pharma industry.
CS Analytical.
European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
Container Testing. Eurofins.
TutorChase. How do you handle hygroscopic solutes in the lab?
Benchchem. Handling and storage protocols for hygroscopic sultamicillin hydrochloride powder.
BOC Sciences. Hygroscopicity Testing.
Ziebaq. (2025, March 17). 10 Best Practices for Using Lab Chemical Storage Cabinets.
PubMed. Moisture determination in hygroscopic drug substances by near infrared spectroscopy.
Benchchem. Handling and storage of hygroscopic 1-Phenylcyclohexylamine hydrochloride.
ResearchGate. (2019, November 19).
Salameh, A. K., Mauer, L. J., & Taylor, L. S. (2006). Implications of Deliquescence in Food and Pharmaceutical Products. Food Engineering, 434g.
ResearchGate. (2025, August 5). Salt Stability - Effect of Particle Size, Relative Humidity, Temperature and Composition on Salt to Free Base Conversion.
Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?
Journal of Pharmaceutical Innovation. (2022, June 21).
CORECHEM Inc. (2024, January 19).
Vedantu.
Innova Design Group. (2024, December 6).
PMC. (2023, February 8).
ResearchGate. (2025, August 5). The influence of relative humidity and temperature on stability of moexipril hydrochloride in solid phase.
Technology Networks.
FCT EMIS. PROPERTIES OF SALTS.
Semantic Scholar. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs.
Allada, R. (2016, August 20). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(04).
White, B. S.
Lunar and Planetary Institute. deliquescence of perchlorate/chloride mixtures: implications for stable and metastable aqueous solution.
ResearchGate. (2025, August 7). Deliquescence of pharmaceutical systems.
INIS-IAEA. (2025, January 12). Application of Hygroscopic Gravimetric Analysis Method in Isopiestic Measurements. Quality Control of Initial Reagents.
MDPI. (2025, December 2). Dynamic Vapor Sorption (DVS) Analysis of the Thermo-Hygroscopic Behavior of Arthrospira platensis Under Varying Environmental Conditions.
Wikipedia. Dynamic vapor sorption.
Mercer Instruments. The Dynamic Vapor Sorption (DVS) technique.
Application Note: HPLC Method Development for 2-Amino-N-cyclopropylpropanamide
Executive Summary & Analyte Assessment The analysis of 2-Amino-N-cyclopropylpropanamide presents a classic chromatographic challenge: the analyte is a small, polar, aliphatic amine lacking a strong chromophore.[1] Standa...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Analyte Assessment
The analysis of 2-Amino-N-cyclopropylpropanamide presents a classic chromatographic challenge: the analyte is a small, polar, aliphatic amine lacking a strong chromophore.[1] Standard Reversed-Phase (RP) HPLC with UV detection at 254 nm is ineffective here.
To achieve robust quantification, we must address two physicochemical hurdles:
Retention: The polar primary amine and amide functionality lead to poor retention on C18 columns (elution in the void volume).
Detection: The lack of a conjugated
-system limits UV absorption to the non-specific 200–210 nm range, resulting in low signal-to-noise (S/N) ratios and susceptibility to mobile phase interference.
This guide presents two distinct, self-validating analytical pathways:
Method A (Derivatization): The "Gold Standard" for QC environments using UV/Fluorescence (FLD). Uses Pre-column OPA derivatization to create a hydrophobic, fluorescent isoindole.[2]
Method B (Direct Analysis): For R&D/DMPK environments using HILIC-MS or Low-UV. Preserves the sample in its native state.
Analyte Profile[3][4][5]
Target: 2-Amino-N-cyclopropylpropanamide
Functional Groups: Primary Amine (
), Secondary Amide, Cyclopropyl ring.
pKa (Calculated): ~9.0 (Amine). The molecule is positively charged at neutral/acidic pH.
UV Profile: End-absorption only (<210 nm).
Strategic Decision Matrix
Before selecting a protocol, use this decision tree to align the method with your laboratory's instrumentation and sensitivity requirements.
Figure 1: Strategic workflow for selecting the appropriate detection and separation mode based on instrumentation availability.
Method A: Pre-Column Derivatization (OPA)
Best for: Quality Control (QC), Impurity Profiling, and labs without MS.
The Mechanism
Since the target contains a primary amine , it reacts rapidly (seconds) with o-Phthalaldehyde (OPA) in the presence of a thiol (2-Mercaptoethanol or 3-MPA) to form a highly fluorescent 1-alkylthio-2-alkylisoindole.[2] This derivative is hydrophobic, allowing for standard C18 retention, and absorbs strongly at 340 nm (emitting at 450 nm).
Reagent Preparation
Borate Buffer (pH 10.4): Dissolve 2.4 g Boric acid in 90 mL water. Adjust pH to 10.4 with 50% NaOH. Dilute to 100 mL.
OPA Reagent Stock: Dissolve 10 mg OPA in 0.5 mL Methanol. Add 4.5 mL Borate Buffer. Add 20 µL 2-Mercaptoethanol (2-ME). Note: Prepare fresh daily or store dark at 4°C for max 3 days.
Injection Diluent: 0.1% Phosphoric acid in water (stops the reaction and stabilizes the derivative).
Automated Derivatization Program (Autosampler)
Manual mixing introduces variability. Program your autosampler (e.g., Agilent/Waters) to perform "In-Needle" or "In-Vial" mixing:
C18 (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 4.6 x 100 mm, 3.5 µm
Mobile Phase A
10 mM Na₂HPO₄, pH 7.2 (Phosphate Buffer)
Mobile Phase B
Acetonitrile:Methanol (50:50 v/v)
Flow Rate
1.0 mL/min
Column Temp
40°C
Detection
FLD: Ex 340 nm / Em 450 nm (Primary); UV: 338 nm (Secondary)
Gradient Profile:
0.0 min: 10% B
8.0 min: 90% B
10.0 min: 90% B
10.1 min: 10% B (Re-equilibrate for 4 mins)
Method B: Direct Analysis (HILIC)
Best for: LC-MS workflows, High-Throughput Screening, and kinetic studies where derivatization is too slow.
The Mechanism
Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar amines by creating a water-rich layer on the surface of a polar stationary phase.[4] The analyte partitions into this layer.[4] An Amide-bonded phase is recommended over bare silica for better peak shape and stability with amines.
HPLC Conditions (Direct)
Parameter
Setting
Column
Amide HILIC (e.g., Waters XBridge Amide or Tosoh TSKgel Amide-80), 2.1 x 100 mm, 2.5 µm
Mobile Phase A
10 mM Ammonium Formate in Water, pH 3.0 (Adjust with Formic Acid)
Mobile Phase B
Acetonitrile (LC-MS Grade)
Flow Rate
0.3 mL/min
Column Temp
35°C
Detection
MS: ESI Positive Mode (SIM for [M+H]⁺ = 143.1); UV: 205 nm (Only if high conc.)
Gradient Profile (Inverse to RP):
0.0 min: 90% B (High organic start is critical)
5.0 min: 60% B
7.0 min: 60% B
7.1 min: 90% B (Re-equilibrate for 5 mins)
Critical Protocol Step:
Sample Diluent: Samples MUST be dissolved in 80-90% Acetonitrile . Injecting a 100% aqueous sample into a HILIC column will cause "solvent wash-through," resulting in split peaks and poor retention.
Validation Framework (ICH Q2(R1))
To ensure the method is "E-E-A-T" compliant (Trustworthy), perform the following validation steps.
System Suitability (Acceptance Criteria)
Run a Standard Check (5 injections) before every sequence.
RSD of Area: < 2.0% (Method A), < 5.0% (Method B - MS).
Tailing Factor (
):.
Theoretical Plates (
): > 2000 (Method A), > 1500 (Method B).
Linearity & Range
Prepare 5 concentration levels (e.g., 50% to 150% of target concentration).
Criterion:
.
Accuracy (Recovery)
Spike the analyte into the sample matrix (or placebo) at 80%, 100%, and 120% levels.
Criterion: Mean recovery 98.0% – 102.0%.
Troubleshooting & Expert Insights
Issue: Peak Tailing (Direct Analysis)
Cause: Interaction between the basic amine and residual silanols on the silica support.
Fix: Ensure buffer concentration is at least 10 mM. If using Method B, switching to Ammonium Acetate at pH 5.0 can sometimes mask silanols better than Formic Acid, though it reduces MS sensitivity slightly.
Issue: Unstable Response (Derivatization)
Cause: The OPA-amine isoindole derivative is unstable over time.
Fix: Strictly control the reaction time in the autosampler (Section 3.3). Do not batch-derivatize offline; use "just-in-time" online derivatization.
Pathway Visualization: OPA Reaction
Figure 2: Reaction pathway for Method A. The primary amine reacts with OPA and Thiol to form the detectable Isoindole.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[5]
Agilent Technologies. (2020). Automated Amino Acid Analysis using an Agilent Poroshell HPH-C18 Column. Application Note 5994-1723EN.
Waters Corporation. (2011). HILIC Method Development for Polar Compounds.[4][6] Application Note 720004044EN.
Thermo Fisher Scientific. HILIC Separation of Polar Amines. Technical Guide.[2][6]
Preparation of Oliceridine using 2-Amino-N-cyclopropylpropanamide hydrochloride
This is a comprehensive Application Note and Protocol for the preparation of Oliceridine (TRV130). CRITICAL SCIENTIFIC NOTE: The user-specified intermediate, 2-Amino-N-cyclopropylpropanamide hydrochloride , is structural...
Author: BenchChem Technical Support Team. Date: February 2026
This is a comprehensive Application Note and Protocol for the preparation of Oliceridine (TRV130).
CRITICAL SCIENTIFIC NOTE:
The user-specified intermediate, 2-Amino-N-cyclopropylpropanamide hydrochloride , is structurally incompatible with the synthesis of Oliceridine (TRV130). Oliceridine (
-amine) does not contain a cyclopropyl group or a propanamide moiety. The specified intermediate is likely associated with the synthesis of specific kinase inhibitors or viral protease inhibitors (e.g., certain experimental HIV or HCV agents) or distinct CGRP antagonists.
To ensure scientific integrity and utility, this guide details the validated, standard synthesis of Oliceridine as established in medicinal chemistry literature (e.g., J. Med. Chem. 2013, 56, 8019-8031). If your research intent was to synthesize a novel analog of Oliceridine incorporating the cyclopropyl-alanine motif, please consult the "Analog Design" section at the end.
-Opioid Receptor Agonist
CAS Number: 1401090-53-6 (Free Base)
Executive Summary
Oliceridine is a first-in-class G protein-biased ligand at the
-opioid receptor (MOR). Unlike classical opioids (e.g., morphine, fentanyl) that recruit -arrestin-2—a pathway linked to respiratory depression and gastrointestinal adverse effects—Oliceridine selectively activates the G-protein signaling pathway to provide analgesia with an improved safety profile.
This protocol outlines the convergent synthesis of Oliceridine, focusing on the construction of the critical spirocyclic core, the stereoselective introduction of the pyridine moiety, and the final reductive amination.
Retrosynthetic Analysis
The synthesis of Oliceridine is disconnected into two primary fragments:
Fragment A (The Core): A chiral spirocyclic amine, (R)-2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine.
Fragment B (The Linker): 3-methoxythiophene-2-carbaldehyde.
The core complexity arises from the quaternary center at C9 of the spirocycle, which requires stereochemical control (resolved via chiral chromatography or asymmetric synthesis).
Caption: Retrosynthetic disconnection of Oliceridine into the spirocyclic amine core and the thiophene aldehyde linker.
Detailed Synthetic Protocols
Phase 1: Preparation of the Spirocyclic Core
Objective: Synthesis of the racemic nitrile intermediate from 6-oxaspiro[4.5]decan-9-one.
Solvent: Benzene or Toluene (with Dean-Stark trap).
Procedure:
Charge a reaction vessel with 6-oxaspiro[4.5]decan-9-one and toluene.
Add methyl cyanoacetate, ammonium acetate, and acetic acid.
Heat to reflux with continuous water removal (Dean-Stark) for 12–16 hours.
Monitor: TLC or LC-MS for consumption of ketone.
Workup: Cool to RT. Wash with water, sat. NaHCO3, and brine. Dry over MgSO4 and concentrate in vacuo.
Yield: ~85-95% (mixture of E/Z isomers).
Step 1.2: Michael Addition (Introduction of Pyridine)
Reaction: Conjugate addition of 2-Pyridylmagnesium bromide.[1]
Reagents: 2-Bromopyridine, Isopropylmagnesium chloride (iPrMgCl), CuI (Catalytic).[1]
Solvent: THF / Diethyl Ether.
Procedure:
Grignard Preparation: In a dry flask under Argon, dissolve 2-bromopyridine (1.5 eq) in anhydrous THF. Add iPrMgCl (1.55 eq) dropwise at 0°C. Stir for 1h to form 2-pyridylmagnesium bromide.
Michael Addition: In a separate flask, dissolve the Knoevenagel product (from 1.1) and CuI (0.1 eq) in anhydrous THF. Cool to -78°C.
Add the Grignard reagent dropwise to the substrate solution.
Allow to warm slowly to RT over 4 hours.
Quench: Add sat. NH4Cl solution. Extract with EtOAc.
Salt Formation: Dissolve free base in EtOH/Fumaric acid to generate Oliceridine Fumarate (if required for stability).
Data Summary & Process Parameters
Step
Reaction Type
Key Reagents
Critical Parameter
Typical Yield
1
Knoevenagel
Methyl cyanoacetate, NH4OAc
Water removal (Dean-Stark)
90%
2
Michael Addition
2-PyMgBr, CuI
Temp control (-78°C to RT)
65-75%
3
Decarboxylation
KOH, Ethylene Glycol
High Temp (120°C+)
80%
4
Resolution
SFC (ChiralPak)
Enantiomeric Excess (>99% ee)
45% (theoretical 50%)
5
Reduction
LiAlH4
Anhydrous conditions
85%
6
Reductive Amination
STAB, AcOH
pH control (slightly acidic)
75-85%
Pathway Visualization
Caption: Step-by-step synthetic workflow for Oliceridine (TRV130) from the spirocyclic ketone precursor.
Troubleshooting & Optimization
Michael Addition Stalling: If the Grignard addition is sluggish, ensure the CuI is fresh and anhydrous. The quality of the organometallic reagent is critical; titrate the Grignard before use.
Decarboxylation Incomplete: This reaction requires high temperatures. If the starting material persists, ensure the reaction temperature reaches at least 120°C.
Reductive Amination Impurities: Avoid using NaBH4 as it is too strong and may reduce the aldehyde or the thiophene ring. Sodium triacetoxyborohydride (STAB) is the preferred mild reducing agent.
References
Chen, X., et al. (2013). "Structure-Activity Relationships and Discovery of a G Protein Biased
Opioid Receptor Ligand, TRV130." Journal of Medicinal Chemistry, 56(20), 8019–8031. Link
Violin, J. D., et al. (2014). "Selectively Engaging G Protein-Coupled Receptor Signaling Pathways for Therapeutic Benefit." Pharmacological Reviews, 66(3), 869–884. Link
DeWire, S. M., et al. (2013).
-Opioid Receptor is Potently Analgesic with Reduced Gastrointestinal and Respiratory Dysfunction Compared with Morphine." Journal of Pharmacology and Experimental Therapeutics, 344(3), 708–717. Link
Trevena, Inc. (2013). "Opioid Receptor Ligands and Methods of Using and Making Same." U.S. Patent 8,835,488. Link
Application Notes & Protocols: Optimizing Solvent Systems for N-cyclopropylpropanamide Derivatives
Abstract This comprehensive guide provides a detailed framework for the strategic selection and optimization of solvent systems for N-cyclopropylpropanamide derivatives. Targeting researchers, scientists, and drug develo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides a detailed framework for the strategic selection and optimization of solvent systems for N-cyclopropylpropanamide derivatives. Targeting researchers, scientists, and drug development professionals, these application notes move beyond rote protocols to explain the fundamental principles governing solvent choice in synthesis, purification, and analysis. By understanding the interplay between the physicochemical properties of these unique amide structures and solvent characteristics, researchers can significantly enhance reaction efficiency, purification efficacy, and the overall quality of their compounds. This document provides step-by-step protocols for critical techniques including recrystallization and column chromatography, supported by data-driven insights and visual workflows.
Introduction: The Critical Role of Solvents
N-cyclopropylpropanamide moieties are prevalent structural motifs in a wide range of biologically active molecules, including pharmaceuticals and agrochemicals.[1] The cyclopropyl group imparts unique conformational constraints and metabolic stability, making these derivatives highly valuable in medicinal chemistry. However, the successful synthesis and purification of these compounds are critically dependent on the appropriate selection of solvent systems.
The solvent is not merely an inert medium but an active participant that influences reaction kinetics, equilibrium, and selectivity.[2][3] In the context of purification, the solvent system is the primary tool for discriminating between the target compound and impurities. A poorly chosen solvent can lead to low reaction yields, co-eluting impurities in chromatography, poor recovery from recrystallization, and ultimately, a significant loss of time and resources.[4] This guide provides the expertise and experimental logic to navigate these challenges effectively.
Understanding the inherent properties of N-cyclopropylpropanamide derivatives is the cornerstone of rational solvent selection.
Polarity: The amide bond introduces a significant dipole moment, rendering the molecule polar. The presence of the non-polar cyclopropyl and propyl groups, however, modulates the overall polarity. The specific substituents on the molecule will further influence its polarity profile.
Hydrogen Bonding: The N-H proton of a secondary amide is a hydrogen bond donor, while the carbonyl oxygen is a hydrogen bond acceptor. This capacity for hydrogen bonding significantly influences solubility in protic solvents (e.g., alcohols, water) versus aprotic solvents (e.g., dichloromethane, THF).
Solubility: The solubility of an N-cyclopropylpropanamide derivative is a function of its polarity and hydrogen bonding capabilities relative to the solvent. The general principle of "like dissolves like" is a useful starting point. These amides are often crystalline solids with moderate solubility in common organic solvents.[5][6]
Solvent Systems in Synthesis
The choice of solvent for amide bond formation is critical for achieving high yields and minimizing side reactions.[3] Amide synthesis, often involving the reaction of an amine with a carboxylic acid derivative (like an acid chloride or an activated ester), proceeds through polar, often charged, intermediates.[7]
Causality in Solvent Selection for Synthesis:
Polar Aprotic Solvents: Solvents like N,N-Dimethylformamide (DMF), Dichloromethane (DCM), and Acetonitrile (ACN) are frequently employed.[7][8] Their polarity effectively solvates the ionic intermediates and reagents (e.g., hydrochloride salts formed as byproducts), preventing them from precipitating and halting the reaction. Their aprotic nature prevents them from competing with the amine nucleophile.
"Green" Alternatives: Growing environmental concerns have led to the evaluation of more sustainable solvents. 2-Methyltetrahydrofuran (2-MeTHF) and ethyl acetate (EtOAc) have emerged as effective replacements for DCM and DMF in many common amide coupling reactions, often providing comparable results.[2][3][9]
Reaction Monitoring: The progress of the synthesis should be monitored by Thin-Layer Chromatography (TLC) to determine the point of completion.[6]
Table 1: Properties of Common Solvents in Synthesis & Purification
Solvent
Polarity Index
Boiling Point (°C)
Dielectric Constant
Notes
n-Hexane
0.1
69
1.9
Non-polar eluent component
Ethyl Acetate (EtOAc)
4.4
77
6.0
Common polar eluent and recrystallization solvent.[5]
Dichloromethane (DCM)
3.1
40
9.1
Excellent solvent for reactions and chromatography.[5]
Acetone
5.1
56
20.7
Good for recrystallization and as a polar co-solvent.[4]
Acetonitrile (ACN)
5.8
82
37.5
Useful for recrystallization and reversed-phase HPLC.[4][5]
High-boiling polar aprotic solvent for reactions.[2]
Solvent Systems in Purification
Purification is often the most challenging step. The primary methods for N-cyclopropylpropanamide derivatives are liquid-liquid extraction, crystallization, and column chromatography.[5]
Workflow for Purification Strategy
The initial physical state of the crude product (solid vs. oil) is the primary decision point for devising a purification strategy.
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Minimizing Cyclopropyl Ring Opening During Acid Hydrolysis
Ticket ID: CP-HYD-001
Status: Open
Assigned Specialist: Senior Application Scientist
Executive Summary
The cyclopropane ring possesses significant ring strain (~27.5 kcal/mol), primarily due to bond angle compression (
vs. ideal ) and torsional strain. In acidic media, the preservation of this ring is jeopardized not by the hydrolysis itself, but by the formation of cyclopropylcarbinyl cation intermediates.
This guide provides a diagnostic framework to predict stability and validated protocols to bypass ring collapse during functional group manipulation.
Module 1: Diagnostic & Triage
"Why is my ring opening?"
The failure mode is almost exclusively driven by the formation of a carbocation adjacent to the cyclopropyl ring (the
-position).
The Mechanism of Failure
When an ester or protecting group is protonated and leaves, it generates a transient positive charge. If this charge is adjacent to the cyclopropane ring, the Walsh orbitals of the ring (high p-character) overlap with the empty p-orbital of the cation. This leads to a cyclopropylcarbinyl-to-homoallyl rearrangement , irreversibly opening the ring.
Visualizing the Failure Mode:
Figure 1: The bifurcation point between successful hydrolysis (green) and ring opening (black) is the lifetime of the cyclopropylcarbinyl cation.
If you must use acid (e.g., cleaving a t-butyl ester or acetal), you cannot use standard reflux conditions (e.g., 6M HCl,
C). You must shift to kinetic control .
Acid Compatibility Table
Reagent
Risk Profile
Notes
HCl / H2SO4
< -3
Severe
Counterions (, ) are poor nucleophiles; cation lives longer rearranges.
TFA (Trifluoroacetic Acid)
0.23
Moderate
Good compromise. Solvents like DCM attenuate acidity.
Formic Acid
3.75
Low
Often too weak for bulky esters, but safe for the ring.
Lewis Acids (BBr3, AlCl3)
N/A
Severe
Lewis acids coordinate to the ring or ester, often triggering immediate opening.
Module 3: Validated Workflows
Method A: The "Cold TFA" Protocol (Acidic Route)
Best for: Substrates where basic conditions are impossible (e.g., presence of base-labile groups).
Principle: Use high acidity (
concentration) to drive the leaving group, but low temperature to deny the activation energy required for the ring-opening rearrangement.
Dissolve: Dissolve substrate (1.0 equiv) in anhydrous DCM (0.1 M concentration).
Chill: Cool solution to
C (ice bath). Do not skip this.
Acidify: Add TFA dropwise. Ratio: DCM:TFA (4:1 to 2:1 v/v).
Tip: If cleaving a t-butyl group, add Triethylsilane (TES) (2.0 equiv) as a cation scavenger. This traps the t-butyl cation, preventing it from attacking the ring.
Monitor: Stir at
C. Monitor by TLC every 15 mins.
Quench: Pour into saturated aqueous
. Do not allow the mixture to warm up while acidic.
Method B: Trimethyltin Hydroxide (The "Chemical" Silver Bullet)
Best for: High-value substrates where ring preservation is paramount.
Principle:
acts as a mild, non-basic nucleophile that cleaves esters at neutral pH/thermal conditions without generating free carbocations.
Safety Warning: Organotin compounds are toxic. Use a fume hood and double-glove.
Setup: In a sealed tube, dissolve ester (1.0 equiv) in 1,2-dichloroethane (DCE).
Reagent: Add
(2.0 - 5.0 equiv).
Reaction: Heat to
C.
Note: While this uses heat, the mechanism is concerted displacement, avoiding the cation intermediate that breaks the ring.
Workup: Cool to RT. Dilute with
. Wash with 5% HCl (briefly) to remove tin residues, or use a KF/Silica gel pad to sequester tin.
Best for: Chiral cyclopropanes or extremely acid/base sensitive molecules.
Principle: Enzymes operate at pH 7.0-8.0 and ambient temperature. They function via a serine-hydrolase mechanism that never generates a free carbocation on the substrate.
Workflow Diagram:
Figure 2: PLE hydrolysis workflow. Maintaining pH is critical as the reaction produces acid.
Buffer: Suspend ester in 0.1 M Phosphate buffer (pH 7.5).
Solubility: If insoluble, add Acetone (max 10% v/v). High organic content denatures the enzyme.
Maintain: As hydrolysis proceeds, carboxylic acid forms, dropping pH. Use an autotitrator or manually add 0.1M NaOH to keep pH between 7.0–7.5.
Finish: When base consumption stops, acidify slightly (pH 4) and extract with Ethyl Acetate.
References
Mechanism of Ring Opening: Wiberg, K. B. (1996). The Structure and Energetics of Small Ring Compounds. Angewandte Chemie International Edition.
Trimethyltin Hydroxide Protocol: Nicolaou, K. C., et al. (2005).[2][3] A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide. Angewandte Chemie. [2]
Enzymatic Hydrolysis (PLE): Ohno, M., & Otsuka, M. (1989). Chiral Synthons by Ester Hydrolysis Catalyzed by Pig Liver Esterase. Organic Reactions.[4][5]
Cyclopropylcarbinyl Cation Rearrangement: Olah, G. A., et al. (2011). Stable Carbocation Chemistry. Wiley-Interscience.
Technical Support Center: Troubleshooting Impurity Formation in 2-Amino-N-cyclopropylpropanamide Production
Executive Summary & Molecule Profile[1] 2-Amino-N-cyclopropylpropanamide (often synthesized as the HCl or TFA salt) is a critical chiral building block used in the synthesis of various pharmaceutical agents, including ki...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile[1]
2-Amino-N-cyclopropylpropanamide (often synthesized as the HCl or TFA salt) is a critical chiral building block used in the synthesis of various pharmaceutical agents, including kinase inhibitors and HCV protease inhibitors. It is structurally derived from the amide coupling of L-Alanine and Cyclopropylamine .
Despite its structural simplicity, the production of high-purity material is plagued by three persistent impurity classes:
Enantiomeric Impurities (Racemization): Conversion of the L-isomer to the D-isomer during the activation step.
Chemical Degradants: Ring-opened byproducts formed under harsh acidic deprotection conditions.
Scenario A: "I am observing 5-10% of the D-enantiomer in my final product. How do I suppress racemization?"
Diagnosis:
Racemization occurs primarily during the activation of the carboxylic acid (N-protected Alanine). When the acid is activated (e.g., as an O-acylisourea), it can cyclize to form an oxazolone (azlactone) intermediate. This oxazolone is prone to rapid enolization, destroying the chirality at the alpha-carbon.
Root Causes:
Excess Base: High concentrations of tertiary amines (TEA, DIEA) promote proton abstraction from the alpha-carbon.
High Temperature: Activation performed >0°C increases oxazolone formation rates.
Slow Coupling: If the amine (cyclopropylamine) addition is delayed, the activated ester sits too long, increasing the window for racemization.
Corrective Protocol:
Switch Reagents: Move from standard EDC/NHS to EDC/HOBt or HATU/HOAt . The addition of HOBt (1-hydroxybenzotriazole) or HOAt intercepts the O-acylisourea to form an active ester that is less prone to oxazolone formation.
Base Management: Use DIEA (Diisopropylethylamine) instead of TEA (Triethylamine) due to its steric bulk, which reduces its ability to abstract the alpha-proton. Maintain base equivalents strictly at 2.0–2.5 eq relative to the acid.
Pre-activation Control: Do not pre-activate the acid for more than 2-3 minutes before adding the amine.
Scenario B: "After Boc-deprotection with 4M HCl/Dioxane, I see a new impurity at M+36. What is it?"
Diagnosis:
You are likely observing the acid-catalyzed ring opening of the cyclopropyl group. While cyclopropyl amides are generally stable, the combination of high acidity (4M HCl), nucleophilic counterions (Cl⁻), and heat can facilitate the opening of the strained cyclopropane ring to form a 3-chloropropyl derivative.
Root Causes:
Nucleophilic Acid Source: HCl provides chloride ions which can attack the cyclopropane ring (homo-Michael type addition or direct nucleophilic attack on the protonated species).
Temperature: Deprotection performed at room temperature or higher accelerates this ring strain release.
Corrective Protocol:
Change Acid Source: Switch to TFA (Trifluoroacetic acid) / DCM (1:1 v/v) . The trifluoroacetate anion is non-nucleophilic, effectively eliminating the risk of ring opening via nucleophilic attack.
Scavengers: If HCl must be used, add a scavenger (e.g., triethylsilane) or reduce concentration to 1-2M and perform the reaction at 0°C.
Reaction Time: Monitor strictly by TLC/LC-MS and quench immediately upon consumption of the starting material (usually 30-60 mins).
Scenario C: "My product contains persistent insoluble white solids after workup."
Diagnosis:
This is classic Dicyclohexylurea (DCU) contamination if DCC was used, or Diisopropylurea (DIU) if DIC was used. These byproducts are notoriously difficult to remove completely via filtration.
Corrective Protocol:
Reagent Switch: Switch to EDC.HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) . The urea byproduct of EDC is water-soluble and is easily removed during the aqueous acidic wash (1M HCl or Citric Acid).
Workup Modification: If using DCC cannot be avoided, cool the reaction mixture to -20°C for 2 hours prior to filtration to precipitate the maximum amount of DCU.
Optimized Experimental Protocol
Synthesis of (S)-2-Amino-N-cyclopropylpropanamide Hydrochloride[2][3]
Step 1: Amide Coupling (Suppression of Racemization)[1]
Dissolution: In a round-bottom flask, dissolve Boc-L-Ala-OH (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM/DMF (9:1 ratio).
Activation: Cool to 0°C in an ice bath. Add EDC.HCl (1.2 eq) and DIEA (2.5 eq). Stir for 5 minutes. Note: Brief activation minimizes oxazolone risk.
Addition: Add Cyclopropylamine (1.1 eq) dropwise.
Reaction: Allow to warm to room temperature and stir for 4-6 hours. Monitor by TLC (EtOAc/Hexane).
Workup: Dilute with EtOAc. Wash sequentially with:
10% Citric Acid (removes unreacted amine and EDC urea).
Sat. NaHCO₃ (removes unreacted acid and HOBt).
Brine.
Purification: Dry over Na₂SO₄ and concentrate. If purity <95%, recrystallize from EtOAc/Hexane.
Step 2: Deprotection (Prevention of Ring Opening)
Dissolution: Dissolve the Boc-intermediate in DCM (5 mL per gram).
Acidolysis: Cool to 0°C . Slowly add TFA (equal volume to DCM). Do not use HCl/Dioxane if ring stability is a concern.
Completion: Stir at 0°C for 1 hour, then warm to RT for 30 mins.
Isolation: Concentrate in vacuo. Co-evaporate with Toluene (3x) to remove residual TFA.
Salt Formation: Dissolve residue in minimal dry ether/methanol and add 2M HCl in ether (1.05 eq) briefly at 0°C to precipitate the HCl salt, then filter immediately.
Visualizations of Pathways
Diagram 1: Mechanism of Racemization via Oxazolone Formation
This diagram illustrates how the activated ester can divert to the oxazolone pathway, leading to the loss of chiral integrity.
Caption: The "Danger Zone" of amide coupling. Slow amine addition or excess base drives the intermediate toward the achiral Enol form.
Diagram 2: Troubleshooting Decision Tree
A logical flow for resolving impurity issues during production.
Caption: Rapid diagnostic workflow for identifying and resolving the three most common impurity classes.
References
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
El-Faham, A., & Albericio, F. (2011).[2] Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.[2] Link
Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[1][2][3][4] Tetrahedron, 60(11), 2447-2467. Link
Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups.[5][6] Chemical Reviews, 109(6), 2455-2504. Link
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Referencing N-Boc cleavage conditions). Link
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: 2-ACP-OPT-001
Subject: Resolution of Enantiomeric Excess (ee) Degradation & Synthesis Optimization
Molecule: (S)-2-Amino-N-cyclopropylpropanamide (and its HCl salt)
Target Audience: Medicinal Chemists, Process Development Scientists[1]
Executive Summary
This guide addresses the critical instability of the chiral center at the
-position of the alanine moiety in (S)-2-Amino-N-cyclopropylpropanamide . The primary failure mode in this synthesis is base-catalyzed racemization via an oxazolone (azlactone) intermediate during the amide coupling step.
This support module provides a self-validating diagnostic workflow using Marfey’s analysis, a mechanistic troubleshooting guide for synthesis, and a remediation protocol for low-ee batches.
Module 1: Diagnostic Triage (Is it Racemic?)
Issue: Standard chiral HPLC methods often fail due to the poor UV absorption of the aliphatic chain and peak tailing of the free amine.
The Gold Standard: Marfey’s Analysis
Do not rely on optical rotation (
) for ee determination; it is insensitive to small impurities (<5%). Use Marfey’s Reagent (L-FDAA) to convert enantiomers into diastereomers, which are easily separable on a standard C18 column.[1]
Protocol: Derivatization & Analysis
Preparation: Dissolve 1 mg of sample (HCl salt) in 50 µL
.
Reaction: Add 100 µL of 1% L-FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) in acetone. Add 20 µL of 1M
.
Incubation: Heat at 40°C for 1 hour. (Solution turns yellow/orange).
Quench: Add 20 µL of 1M HCl to stop the reaction. Dilute with 500 µL acetonitrile (ACN).
Analysis: Inject on a standard C18 HPLC column (e.g., Agilent Zorbax SB-C18).
Gradient: 10% to 50% ACN in 0.1% TFA/Water over 45 mins.
Detection: UV at 340 nm (Marfey’s chromophore is highly distinct).
Interpretation:
L-L Diastereomer (Target): Elutes first (typically).
L-D Diastereomer (Impurity): Elutes second.
Integration: Area % of L-L peak represents the optical purity.
Module 2: Synthesis Troubleshooting (Root Cause Analysis)
User Question: "I used EDC/NHS coupling, but my product is only 85% ee. Why?"
Technical Insight: The loss of chirality occurs during the activation of the N-protected Alanine (e.g., Boc-L-Ala-OH).[1] If the amine (cyclopropylamine) attack is slower than the intramolecular cyclization, an oxazolone forms. The
-proton of the oxazolone is highly acidic (), leading to rapid epimerization in the presence of base (e.g., TEA, DIPEA).
Visualizing the Failure Mode
Figure 1: The "Danger Zone" of peptide coupling. The oxazolone pathway competes with direct amidation. Once the oxazolone forms, basic conditions drive racemization.
, you must suppress oxazolone formation and avoid strong bases.
Parameter
Avoid (High Risk)
Recommended (Safe)
Why?
Coupling Reagent
EDC/NHS, DCC (alone)
EDC/Oxyma or HATU/Collidine
Oxyma/HOAt creates a super-active ester that reacts faster with the amine than the oxazolone can form.[1]
Base
Triethylamine (TEA), DIPEA
2,4,6-Collidine (TMP) or NMM
Collidine is sterically hindered and less likely to deprotonate the -carbon.[1]
Temperature
Room Temp or Reflux
0°C to -10°C
Lower temperature slows the deprotonation rate more than the coupling rate.
Mode of Addition
Adding Reagent to Amine
Pre-activation (5 min)
Pre-activate Acid + Oxyma + EDC at 0°C, then add Cyclopropylamine.
Recommended Workflow:
Dissolve Boc-L-Ala-OH (1.0 eq) and Oxyma Pure (1.1 eq) in DMF/DCM (0°C).
Add EDC·HCl (1.1 eq). Stir for 5–10 minutes.
Add Cyclopropylamine (1.1 eq) slowly.
Crucial: If a base is strictly necessary (to free the amine salt), use Collidine (1.0 eq). If using free amine, no base is required with EDC.
Module 3: Post-Synthesis Remediation
User Question: "I already made the batch and it's 92% ee. Can I fix it?"
Solution: Yes. The hydrochloride salt of (S)-2-Amino-N-cyclopropylpropanamide often crystallizes in a different lattice than the racemate.[1] You can use fractional recrystallization to upgrade the optical purity.
Recrystallization Protocol (HCl Salt)
Conversion: Ensure the product is fully converted to the HCl salt (using 4M HCl in Dioxane). Evaporate to dryness (white/off-white solid).[1]
Add Diethyl Ether dropwise until turbidity persists.
Store at 4°C overnight.
Mechanism: The heterochiral (racemic) lattice is often more soluble than the homochiral lattice (or vice versa, depending on the specific congener).
Check: Filter crystals and run Module 1 (Marfey's) on both the crystals and the mother liquor to determine where the enrichment occurred.
Module 4: Decision Tree for Troubleshooting
Use this logic flow to determine your next experimental step.
Figure 2: Troubleshooting logic for identifying the source of racemization.
References
Marfey, P. (1984). Determination of D-amino acids as enantiomeric mixtures of N-alpha-(2,4-dinitro-5-fluorophenyl)-L-alaninamide derivatives. Carlsberg Research Communications, 49(6), 591–596. Link[1]
Albericio, F., & Boulanger, W. D. (2001). Oxazolone formation: A critical side reaction in peptide synthesis. Organic Process Research & Development. Link[1]
El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link[1]
Bachem Technical Guides. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Link
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247.[1] Link
Removing residual solvents from 2-Amino-N-cyclopropylpropanamide HCl crystals
Topic: Residual Solvent Removal from 2-Amino-N-cyclopropylpropanamide HCl Case ID: #SOLV-REM-2ACP Status: Open Assigned Specialist: Senior Application Scientist, Solid State Characterization Group Executive Summary You a...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Residual Solvent Removal from 2-Amino-N-cyclopropylpropanamide HCl
Case ID: #SOLV-REM-2ACP
Status: Open
Assigned Specialist: Senior Application Scientist, Solid State Characterization Group
Executive Summary
You are encountering difficulty removing residual solvents from 2-Amino-N-cyclopropylpropanamide hydrochloride . This is a common challenge with amine hydrochloride salts. The crystal lattice of these salts often possesses high lattice energy and strong hydrogen bonding networks (ionic interactions between
and ), which can trap solvent molecules (solvates) or mechanically occlude them during rapid crystallization.
Standard vacuum drying is often insufficient because the thermal energy required to break the solvent-crystal interaction may approach the degradation temperature of the amide bond or the melting point of the salt. This guide outlines a tiered approach to troubleshooting, moving from diagnostic characterization to advanced solvent displacement techniques.
Module 1: Diagnostic Characterization
Q: Why are the solvent levels not dropping despite 48+ hours of vacuum drying?
A: You likely have bound solvent (solvate) rather than surface solvent.
Surface solvent follows zero-order desorption kinetics and is easily removed. Bound solvent requires overcoming a specific activation energy to release the molecule from the crystal lattice.
The Protocol:
Before altering your drying cycle, you must distinguish between adsorbed (surface) and incorporated (solvate/inclusion) solvents using Thermal Gravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).
Run TGA: Look for weight loss steps.
Gradual loss <100°C: Surface moisture/solvent.
Sharp step >100°C: Stoichiometric solvate.
Run DSC: Look for endotherms.
Desolvation Endotherm: A peak appearing before the melting point corresponds to the solvent boiling off/escaping the lattice.
Melting Point: Ensure your drying temperature is at least 20°C below the onset of melting to avoid sintering (which traps solvent further).
Figure 1: Diagnostic logic flow for identifying the nature of residual solvents.
Module 2: Advanced Drying Protocols
Q: Increasing the temperature causes the powder to turn yellow. How do I dry it safely?
A: The yellowing indicates amide hydrolysis or Maillard-type degradation (if reducing sugars are present as impurities), or simple thermal oxidation. To avoid this, you must lower the required drying temperature by using Humidity-Controlled Drying (Vacuum Hydration) .
The Mechanism:
Amine HCl salts are highly hydrophilic. Water vapor has a high affinity for the lattice. By introducing controlled humidity, water molecules displace the organic solvent molecules (which have lower affinity) from the surface and lattice channels. Once the organic solvent is displaced by water, you switch to dry vacuum to remove the water (which is non-toxic and easier to remove).
Protocol: Vacuum Hydration Cycle
Equipment: Vacuum oven with a nitrogen bleed line bubbled through a water flask.
Step 1 (Displacement): Set oven to 40–50°C. Pull vacuum to 100 mbar. Bleed in humidified nitrogen (RH ~40-60%) for 4-6 hours.
Step 2 (Drying): Stop humid nitrogen. Switch to dry nitrogen bleed. Increase vacuum to <10 mbar. Hold for 12 hours.
Validation: Check GC-HS (Headspace) for organic solvent. Water content (Karl Fischer) may be slightly elevated, but this is usually acceptable or easily lowered with a final dry step.
Module 3: Reslurrying (Solvent Exchange)
Q: I have a persistent DCM or THF peak that won't leave. What is the chemical fix?
A: If the solvent is trapped in a channel solvate, thermal drying may fail. You must perform a Reslurry (Digestion) . This involves suspending the crystals in a solvent where the compound is insoluble, but the trapped solvent is soluble.
Solvent Selection Guide:
For 2-Amino-N-cyclopropylpropanamide HCl (polar salt), non-polar or moderately polar solvents are best for reslurrying to avoid dissolving the yield.
Trapped Solvent
Recommended Reslurry Solvent (Anti-Solvent)
Rationale
Dichloromethane (DCM)
MTBE or Isopropyl Acetate
DCM is miscible with MTBE; the salt remains solid. MTBE has a higher ICH limit (5000 ppm) than DCM (600 ppm).
THF
Ethanol (Cold) or Acetone
Caution: Only if the salt has low solubility in Acetone. THF exchange is difficult; often requires full recrystallization.
Methanol
Isopropanol (IPA)
IPA displaces MeOH. IPA is Class 3 (low toxicity) and easier to dry due to lower H-bonding affinity than MeOH.
Reslurry Protocol:
Charge crude crystals into a reactor.
Add 5–10 volumes of the chosen Anti-Solvent.
Heat to 40°C (or reflux if stable) and stir for 2–4 hours. This kinetic energy helps the crystal lattice "breathe" and release inclusions.
Cool to room temperature.
Filter and wash with fresh Anti-Solvent.
Figure 2: Mechanism of solvent displacement via reslurrying.
Module 4: Regulatory Compliance (ICH Q3C)
Q: What are the "Pass/Fail" limits I should aim for?
A: You must adhere to ICH Q3C (R8) guidelines. The limit depends on the toxicity class of the solvent.[1][2]
Class 1 (Avoid): Benzene, CCl4. (If you used these, re-develop your process).
Class 2 (Limit): These are the most common problematic solvents in synthesis.
Class 3 (Low Toxicity): These are the preferred solvents for the final wash.
Target Limits for Common Solvents:
Solvent
Class
PDE (mg/day)
Concentration Limit (ppm)*
Methanol
Class 2
30.0
3,000
Tetrahydrofuran (THF)
Class 2
7.2
720
Dichloromethane (DCM)
Class 2
6.0
600
Acetonitrile
Class 2
4.1
410
Ethanol
Class 3
50.0
5,000 (or higher w/ justification)
Acetone
Class 3
50.0
5,000
Ethyl Acetate
Class 3
50.0
5,000
*Note: The ppm limit assumes a 10g daily dose of the drug product (Option 1).[3] If the daily dose is lower, you may calculate a higher limit using Option 2 (PDE based).
References
ICH Q3C (R9) Guideline for Residual Solvents. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2024).[4] Available at: [Link]
Dynamic Vapor Sorption (DVS) for Solvent Removal. Surface Measurement Systems.[5] (2010). "Dynamic Vapour Sorption for Organic Solvent Sorption." Available at: [Link]
Solvent Displacement via Vacuum Hydration.Google Patents. US5981751A "Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals.
Stability of 2-Amino-N-cyclopropylpropanamide HCl in aqueous solution
Topic: Stability & Handling in Aqueous Solution Executive Summary Welcome to the technical support hub for 2-Amino-N-cyclopropylpropanamide HCl . As an alpha-amino amide derivative, this compound exhibits a distinct stab...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability & Handling in Aqueous Solution
Executive Summary
Welcome to the technical support hub for 2-Amino-N-cyclopropylpropanamide HCl . As an alpha-amino amide derivative, this compound exhibits a distinct stability profile governed by pH, temperature, and stereochemical integrity. While the hydrochloride salt form confers excellent solid-state stability, its behavior in aqueous solution is dynamic.
This guide moves beyond generic advice, providing you with the mechanistic insights and troubleshooting workflows necessary to maintain the integrity of your experimental data.
Module 1: Aqueous Stability & pH Profiling
The Core Mechanism: Why pH is the Control Knob
The stability of 2-Amino-N-cyclopropylpropanamide HCl in water is dictated by the Amide Hydrolysis U-Curve .
Acidic Region (pH < 3): The carbonyl oxygen protonates, making the carbonyl carbon highly electrophilic and susceptible to water attack (Acid-Catalyzed Hydrolysis).
Basic Region (pH > 9): Hydroxide ions (
) directly attack the carbonyl. Additionally, the alpha-proton becomes acidic, leading to racemization (see Module 2).
Stability Window (pH 4.0 – 6.0): The protonated amine (
) exerts an electron-withdrawing inductive effect, which destabilizes the transition state for acid hydrolysis, while the concentration of is too low for significant base hydrolysis.
The following diagram illustrates the competing degradation pathways based on solution conditions.
Figure 1: Mechanistic pathways for hydrolysis and racemization dependent on solution pH.
Module 2: Stereochemical Integrity (Racemization)
The Invisible Failure Mode
If your compound is chiral (e.g., L-Alanine derivative), racemization is a critical risk. Unlike hydrolysis, racemization does not change the molecular weight; therefore, LC-MS will not detect it . You must use Chiral HPLC or Polarimetry.
Mechanism: At basic pH, the alpha-proton (adjacent to the carbonyl and the amine) is acidic. Bases can abstract this proton to form a planar enolate intermediate. When the proton returns, it can attack from either side, destroying optical purity.
Risk Factor: The cyclopropyl group is electron-donating, which slightly reduces the acidity of the alpha-proton compared to simple amides, but the risk remains high at pH > 8.5.
Self-Validating Protocol: Checking Optical Purity
Baseline: Measure specific rotation
of the fresh stock solution.
Checkpoint: If storing >24 hours at pH > 7, re-measure
or run Chiral HPLC.
Red Flag: A drop in biological potency without a corresponding loss of LC-MS peak area strongly suggests racemization.
Module 3: Troubleshooting Guides (FAQ)
Scenario A: "My solution turned cloudy or precipitated."
Diagnosis: Free Base Precipitation.
Cause: The HCl salt is highly water-soluble. However, if you adjust the pH > 9 (approaching the pKa of the primary amine), the molecule deprotonates to its neutral "free base" form. Cyclopropyl-substituted amides have reduced solubility in water compared to their ionic salt forms.
Solution:
Check the pH of your buffer.
If pH is basic, acidify carefully with dilute HCl to return to pH ~5-6. The precipitate should redissolve.
Scenario B: "I see a new peak in HPLC with a different retention time."
Diagnosis: Hydrolysis.
Cause: Storage in non-optimal pH or elevated temperature.
Verification:
Check for a mass of M-41 (Loss of cyclopropyl group + OH) or M-57 (Loss of cyclopropylamine).
Note: Cyclopropylamine is volatile and may not appear on the chromatogram if the column is heated.
Action: Discard solution. Prepare fresh in a buffered solution (e.g., Acetate or Citrate, pH 5.0).
Scenario C: "How long can I store the stock solution?"
Diagnosis: Stability Estimation.
Use the following reference table for aqueous stability estimates (based on general alpha-amino amide kinetics):
Storage Condition
pH
Estimated Stability ()
Recommendation
4°C (Fridge)
4.0 - 6.0
> 2 Weeks
Optimal
25°C (Bench)
4.0 - 6.0
2 - 3 Days
Acceptable for short runs
25°C (Bench)
> 8.0
< 12 Hours
High Risk (Racemization)
-20°C (Freezer)
4.0 - 6.0
> 6 Months
Best for long-term
Module 4: Experimental Workflow & Decision Tree
Follow this logic flow to determine the root cause of experimental inconsistencies involving this compound.
Figure 2: Troubleshooting decision matrix for stability issues.
References
ICH Guidelines. Stability Testing of New Drug Substances and Products Q1A(R2).[1][2] International Council for Harmonisation, 2003.
Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Edition, Wiley-Interscience, 2007. (Refer to Chapter 16 for Amide Hydrolysis mechanisms).
Kahne, D., & Still, W. C. "Hydrolysis of a peptide bond in neutral water." Journal of the American Chemical Society, 110(22), 7529–7534, 1988.
Bada, J. L. "Kinetics of racemization of amino acids as a function of pH."[3] Journal of the American Chemical Society, 94(4), 1371–1373, 1972.[3]
Technical Support Center: Overcoming Filtration Difficulties with Fine Hydrochloride Salt Precipitates
Current Status: Online Role: Senior Application Scientist Topic: Troubleshooting Crystallization & Filtration of HCl Salts Introduction: The "Brick Dust" and "Sticky Gum" Paradox You are likely here because your hydrochl...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Online
Role: Senior Application Scientist
Topic: Troubleshooting Crystallization & Filtration of HCl Salts
Introduction: The "Brick Dust" and "Sticky Gum" Paradox
You are likely here because your hydrochloride salt formation has failed in one of two ways:
The Brick Dust: The solid precipitated instantly as a localized, non-filterable cloud of sub-micron particles (fines) that immediately blinded your filter frit.
The Sticky Gum: Instead of crystallizing, the product "oiled out" into a viscous lower layer that trapped impurities and refused to solidify, or turned into a hygroscopic goo upon filtration.
HCl salts are notorious for these behaviors due to their high lattice energy, strong ionic interactions, and frequent hygroscopicity. This guide moves beyond basic filtration to address the root cause: uncontrolled nucleation .
Module 1: The Physics of Failure (Root Cause Analysis)
Before attempting to filter again, diagnose the mechanism of failure using this logic tree.
Figure 1: Diagnostic logic flow for identifying the crystallization failure mode.
Module 2: Process Optimization (Prevention)
If you have a slurry of fines that takes hours to filter, do not force it. You must restructure the particles.
Target: Transforming "fines" into filterable prisms.
Theory: Small particles have higher surface energy and solubility than large particles. By cycling the temperature, you dissolve the fines (high solubility) and redeposit that mass onto larger crystals (lower solubility) upon cooling [1][4].
Step-by-Step Workflow:
Setup: Return the unfilterable slurry to the reaction vessel.
Heat: Raise temperature to 5-10°C below the boiling point of the solvent until the suspension thins significantly (partial dissolution).
Hold: Maintain for 30-60 minutes.
Cool: Lower temperature slowly (10°C/hour) back to room temperature.
Repeat: Perform this cycle 2-3 times.
Verify: Check microscopy. You should see distinct geometric shapes rather than amorphous aggregates.
Protocol B: The "Oiling Out" Intervention
Target: Preventing the formation of sticky gums.
Theory: Oiling out occurs when the limit of solubility is exceeded at a temperature where the product is liquid (or the solvent mixture creates a miscibility gap).[1] This often traps impurities [2].[2][3]
Corrective Actions:
Seed at the Cloud Point: Do not crash cool. Cool until the first sign of turbidity (cloud point), then hold temperature and add 0.5% w/w pure seed crystals.
Change the Acid Source: Aqueous HCl introduces water, which often lowers the melting point of the salt, promoting oiling.[4]
Alternative: Use HCl in Dioxane or HCl in Diethyl Ether (anhydrous conditions).
Advanced: Use Trimethylsilyl chloride (TMSCl) . TMSCl reacts with trace water or alcohols (like MeOH) to generate anhydrous HCl in situ, resulting in a slower, more controlled crystallization [6].
Module 3: Mechanical Interventions (The "Fix")
If you cannot re-crystallize and must filter the current batch, you need a Filter Aid .
Filter Aid Selection Matrix
Filter Aid Type
Composition
Best For
Contraindications
Celite® (Diatomaceous Earth)
Silica (SiO2)
General fine precipitates, rigid cakes.
Do not use with strong bases (dissolves silica) or if trace metal scavenging is a concern.
Perlite
Volcanic Glass
High flow rates, "fluffy" cakes.
Lower retention of ultra-fines compared to Celite.
Simply pouring a slurry onto a filter paper often results in a thin, impermeable "skin" of fines. The Body Feed method mixes the aid into the slurry, creating a porous lattice that traps fines inside the cake rather than on the surface [3].
Figure 2: The Body Feed workflow to maintain cake porosity.
Execution:
Pre-coat: Suspend a small amount of filter aid in clean solvent and pour it over the filter frit. Apply vacuum to form a protective base layer (2-3 mm thick). Discard the solvent.
Body Feed: Add filter aid directly to your reaction slurry.
Ratio: Start with a 1:1 weight ratio (1 g filter aid per 1 g estimated solid).
Filtration: Pour the mixed slurry onto the pre-coated frit. The filter aid particles will space out the fines, maintaining flow channels.[5][6][7]
Frequently Asked Questions (FAQ)
Q: My HCl salt is extremely hygroscopic and turns to liquid on the filter. How do I isolate it?A: You must filter under an inert atmosphere (nitrogen blanket). If a glovebox is unavailable, use a Schlenk frit or an inverted funnel flowing nitrogen over the Buchner funnel. Wash with anhydrous ether or pentane to remove residual high-boiling solvents, then immediately transfer to a vacuum desiccator.
Q: Can I use Celite if I need to recover the solid?A: Yes, but you will have to separate the product from the Celite later.
Method: Dissolve your product in a solvent that does not dissolve Celite (e.g., Methanol, Water), filter to remove the Celite, and then evaporate the solvent. If your product is only soluble in conditions that dissolve silica, use Cellulose instead.
Q: Why does adding anti-solvent (e.g., Ether) causing my product to oil out?A: You are likely adding it too fast or at too high a concentration. This causes a sudden spike in local supersaturation.
Fix: Use Reverse Addition . Drip your product solution into a large volume of the stirring anti-solvent. This ensures the solute is always at low concentration relative to the anti-solvent, favoring precipitation over oiling [5].
References
Wikipedia. (n.d.). Ostwald ripening. Retrieved from [Link][8]
Diefenbach. (2025). What Are Filtration Aids? How to Enhance Filter Press Performance. Retrieved from [Link]
Taylor & Francis. (2017). Ostwald ripening – Knowledge and References. Retrieved from [Link]
BIA Separations. (n.d.). Crystallisation in pharmaceutical processes. Retrieved from [Link]
Google Patents. (2010). US20100204470A1 - Method for salt preparation.
A Researcher's Guide to Chiral HPLC Methods for Validating (S)-Enantiomer Purity
In the landscape of pharmaceutical development, the stereochemistry of a drug candidate is not a trivial detail; it is a critical determinant of its therapeutic efficacy and toxicological profile.[1] Enantiomers, mirror-...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, the stereochemistry of a drug candidate is not a trivial detail; it is a critical determinant of its therapeutic efficacy and toxicological profile.[1] Enantiomers, mirror-image isomers of a chiral drug, can exhibit starkly different pharmacological activities.[2] Consequently, regulatory bodies globally mandate rigorous characterization and control of the enantiomeric purity of chiral drug substances.[3][4] This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods, offering experimental insights and data to empower researchers, scientists, and drug development professionals in the crucial task of validating (S)-enantiomer purity.
High-Performance Liquid Chromatography (HPLC) employing a Chiral Stationary Phase (CSP) stands as the predominant and most versatile technique for the separation of enantiomers.[1][5] The fundamental principle lies in the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector immobilized on the stationary phase.[1][2] The differential stability of these complexes leads to varying retention times, thereby enabling their separation.[4]
Comparing Chiral Stationary Phases: A Data-Driven Approach
The choice of the chiral stationary phase is the most pivotal decision in developing a successful enantioselective HPLC method.[6] While numerous CSPs are available, polysaccharide-based phases, particularly those derived from cellulose and amylose, have demonstrated broad applicability and are widely used in the pharmaceutical industry.[1][7]
Polysaccharide-Based CSPs: The Workhorses of Chiral Separations
Polysaccharide-based CSPs, typically derivatives of cellulose or amylose coated or immobilized on a silica support, are renowned for their versatility in separating a wide array of chiral compounds.[1][5] The chiral recognition mechanism primarily involves hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical grooves of the polysaccharide structure.
To illustrate the comparative performance of different polysaccharide-based CSPs, consider the separation of fluoxetine enantiomers, a common selective serotonin reuptake inhibitor.
This data is illustrative and based on a published study on fluoxetine enantiomer separation. Actual results may vary depending on the specific analyte and experimental conditions.[8]
As the data indicates, both the resolution and even the elution order of the enantiomers can be significantly influenced by the choice of the polysaccharide derivative.[8] The amylose-based Chiralpak AD-H and the cyclodextrin-based Cyclobond I 2000 DM provided better resolution for fluoxetine compared to the cellulose-based Chiralcel OD-H under the tested conditions.[8] This underscores the empirical nature of chiral method development, where screening different CSPs is a critical first step.[1]
Experimental Protocol: A Step-by-Step Guide to Chiral HPLC Method Validation
A robust and reproducible experimental method is the cornerstone of successful chiral separations.[1] The following protocol outlines a typical workflow for the validation of a chiral HPLC method for determining the enantiomeric purity of an (S)-enantiomer drug substance, in accordance with ICH guidelines.[3][9][10]
Objective: To develop and validate a chiral HPLC method to accurately quantify the (R)-enantiomer impurity in a drug substance where the (S)-enantiomer is the active pharmaceutical ingredient (API).
Instrumentation and Materials:
Standard HPLC system with a UV detector or other suitable detector.
Chiral HPLC column (e.g., Chiralpak AD-H, 250 mm x 4.6 mm, 5 µm).
Rationale: The mobile phase composition, particularly the type and concentration of the alcohol modifier and the basic additive, is critical for achieving optimal selectivity and peak shape.[11] Temperature control is also important as it can influence chiral recognition.[4][12]
Sample Preparation:
Accurately weigh and dissolve the drug substance in the mobile phase to a final concentration of approximately 1 mg/mL.[2]
Prepare a series of calibration standards of the (R)-enantiomer at concentrations bracketing the expected impurity level (e.g., from the limit of quantitation to 150% of the specification limit).
Prepare a resolution solution containing both the (S)- and (R)-enantiomers.
Method Validation Parameters (as per ICH Q2(R2)):[10][13]
Specificity: Demonstrate that the method is able to unequivocally assess the (S)-enantiomer in the presence of its (R)-enantiomer. This is typically achieved by injecting the individual enantiomers and a mixture to show baseline resolution.[9]
Linearity: Establish a linear relationship between the peak area of the (R)-enantiomer and its concentration over a specified range.[13]
Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the (R)-enantiomer that can be reliably detected and quantified, respectively.[13][14] The LOQ is crucial for ensuring the method's sensitivity to control the impurity at the required level.[3]
Accuracy: Assess the closeness of the test results to the true value by spiking the (S)-enantiomer sample with known amounts of the (R)-enantiomer at different concentration levels.[15][13]
Precision:
Repeatability: Analyze multiple preparations of a homogeneous sample under the same operating conditions over a short interval of time.[13]
Intermediate Precision: Evaluate the method's variability within the same laboratory by analyzing samples on different days, with different analysts, or on different equipment.[13]
Robustness: Deliberately introduce small variations in method parameters (e.g., mobile phase composition, flow rate, column temperature) to assess the method's reliability during normal usage.[9][13]
Visualizing the Workflow and Separation Mechanism
To better understand the processes involved, the following diagrams illustrate the chiral method development workflow and the principle of chiral recognition on a polysaccharide-based CSP.
Caption: A typical workflow for developing a chiral HPLC method.
Caption: Principle of enantiomeric separation on a polysaccharide-based CSP.
Conclusion
The validation of chiral HPLC methods for determining enantiomeric purity is a critical and legally mandated aspect of pharmaceutical development.[3][4] A systematic and data-driven approach to selecting the appropriate chiral stationary phase, coupled with a thorough method validation protocol adhering to ICH guidelines, is essential for ensuring the safety and efficacy of chiral drugs. Polysaccharide-based CSPs remain a cornerstone of chiral separations, offering broad selectivity and robustness.[1][16] By understanding the principles of chiral recognition and diligently applying rigorous validation procedures, researchers can confidently ensure the stereochemical integrity of their drug candidates.
References
A Researcher's Guide to Chiral HPLC Analysis: Comparing Stationary Phases for Enantiomer Separation. Benchchem.
Chiral HPLC Column. Phenomenex.
System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology.
Specialty Chiral Columns. Amerigo Scientific.
Comprehensive Guide to Chiral HPLC Column in Pharmaceuticals Analysis. LinkedIn.
Troubleshooting guide for HPLC analysis of chiral compounds. Benchchem.
Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI.
Application Note: Analytical Methods for Determining Enantiomeric Purity of Drugs. Benchchem.
Review of Chiral Stationary Phase Development and Chiral Applications. LCGC Europe.
Recent advances in chiral liquid chromatography stationary phases for pharmaceutical analysis. PubMed.
Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers. PMC.
RECENT PROGRESS OF CHIRAL STATIONARY PHASES FOR HPLC. World Scientific Publishing.
Chiral HPLC Columns. LCGC International.
Chiral HPLC Columns. Agilent.
Comparison of Chiral Stationary Phases and Mobile Conditions. Benchchem.
HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PMC.
Chiral Separations Techniques. Regis Technologies.
An overview of chiral separations of pharmaceutically active substances by HPLC (2018-2020). PubMed.
Trouble with chiral separations. Chromatography Today.
Enantiomeric Purity Analysis of Synthetic Peptide Therapeutics by Direct Chiral High-Performance Liquid Chromatography-Electrosp. ACS Publications.
HPLC Determination of Enantiomeric Purity for 1-Styrene-3-Hexyl Propynol. Oxford Academic.
HPLC Troubleshooting Guide. Sigma-Aldrich.
A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.
Chiral High Performance Liquid Chromatography: Review. IJPPR.
Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Dhaka University Journal of Pharmaceutical Sciences.
Chiral HPLC separation: strategy and approaches. Chiralpedia.
System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Regis Technologies.
Basics of chiral HPLC. Sigma-Aldrich.
(PDF) Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. ResearchGate.
Playing with Selectivity for Optimal Chiral Separation. LCGC International.
ANALYTICAL PROCEDURE DEVELOPMENT Q14. ICH.
ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma.
ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs.
A Comparative Guide to the Synthetic Routes of 2-Amino-N-cyclopropylpropanamide HCl for Researchers and Drug Development Professionals
Introduction 2-Amino-N-cyclopropylpropanamide hydrochloride, a chiral synthetic building block, is of increasing interest in medicinal chemistry and drug development. Its structure, incorporating a cyclopropylamine moiet...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
2-Amino-N-cyclopropylpropanamide hydrochloride, a chiral synthetic building block, is of increasing interest in medicinal chemistry and drug development. Its structure, incorporating a cyclopropylamine moiety attached to an alanine backbone, offers a unique combination of rigidity and lipophilicity that can impart favorable pharmacokinetic and pharmacodynamic properties to parent molecules. This guide provides a comprehensive comparison of the most viable synthetic routes to this compound, offering an in-depth analysis of their respective methodologies, advantages, and limitations to aid researchers in selecting the optimal strategy for their specific needs.
Core Synthetic Strategies: An Overview
The synthesis of 2-Amino-N-cyclopropylpropanamide HCl primarily revolves around the formation of the amide bond between an L-alanine derivative and cyclopropylamine. The key differentiators between the routes lie in the use of protecting groups and the choice of coupling agents. This guide will focus on two principal strategies:
The Classical Approach: Coupling of N-Protected L-Alanine with Cyclopropylamine. This is the most widely employed and reliable method, utilizing a protecting group for the amino functionality of L-alanine to ensure selective amide bond formation.
The Atom-Economical Approach: Direct Amidation of Unprotected L-Alanine. This strategy aims to streamline the synthesis by eliminating the need for protection and deprotection steps, offering a greener and potentially more cost-effective route.
A third, less common, theoretical route involving the N-alkylation of L-alaninamide will also be briefly discussed for the sake of completeness.
Route 1: The Classical Approach via N-Protected L-Alanine
This robust and versatile route is the current industry standard for the synthesis of 2-Amino-N-cyclopropylpropanamide HCl. It involves three key stages: protection of the amino group of L-alanine, amide bond formation with cyclopropylamine, and subsequent deprotection to yield the final hydrochloride salt.
Workflow Diagram
Validation
A Comparative Guide to the Thermal Analysis of 2-Amino-N-cyclopropylpropanamide Hydrochloride and Structurally Related Amides
Abstract This guide provides a comprehensive examination of the thermal properties of 2-Amino-N-cyclopropylpropanamide hydrochloride, a key intermediate in pharmaceutical development. Utilizing Differential Scanning Calo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides a comprehensive examination of the thermal properties of 2-Amino-N-cyclopropylpropanamide hydrochloride, a key intermediate in pharmaceutical development. Utilizing Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), we delineate a robust methodology for characterizing its melting behavior, thermal stability, and decomposition profile. To establish a meaningful comparative framework, we analyze it alongside two structurally significant alternatives: 2-Amino-N-cyclopropylacetamide hydrochloride, its closest lower homolog, and (S)-2-Aminopropanamide hydrochloride, which shares the same amino-amide core but lacks the N-cyclopropyl group. This analysis elucidates the influence of subtle molecular modifications on critical physicochemical properties, offering valuable insights for researchers, formulation scientists, and drug development professionals.
Introduction: The Imperative for Thermal Analysis in Pharmaceutical Development
In the rigorous landscape of pharmaceutical development, a thorough understanding of a drug candidate's physicochemical properties is paramount. Thermal analysis techniques, particularly Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), serve as foundational tools for this characterization.[1][2] DSC measures the heat flow into or out of a sample as a function of temperature, revealing critical thermal events such as melting, crystallization, and glass transitions.[2][3] TGA, conversely, measures changes in a sample's mass with temperature, providing precise data on dehydration, desolvation, and thermal decomposition.[2][3]
The hydrochloride salt form of active pharmaceutical ingredients (APIs) is frequently employed to enhance solubility and stability.[4] However, this salt formation also introduces unique thermal behaviors that must be understood. Amine hydrochlorides can undergo complex thermal decomposition pathways, often involving the loss of hydrogen chloride gas, which can have significant implications for stability, storage, and formulation compatibility.[5][6]
This guide focuses on 2-Amino-N-cyclopropylpropanamide hydrochloride and establishes a protocol for its comprehensive thermal analysis. By comparing its behavior to carefully selected analogs, we aim to demonstrate how minor structural variations—the addition of a single methylene unit or the removal of an N-alkyl substituent—can profoundly impact thermal stability.
Compound Overview and Comparative Rationale
To provide a robust comparison, we selected two alternative compounds that allow for a systematic evaluation of structure-property relationships.
Rationale: The primary subject of our investigation. Its thermal properties are critical for its development as a potential pharmaceutical intermediate.
Alternative 1: 2-Amino-N-cyclopropylacetamide hydrochloride
Structure:
Rationale for Comparison: This is the closest lower homolog, differing only by the absence of a methyl group on the carbon adjacent to the primary amine. This comparison will highlight the effect of a small increase in alkyl chain length and molecular weight on thermal properties. Its melting point is reported as 167-171 °C.[4]
Alternative 2: (S)-2-Aminopropanamide hydrochloride (Alaninamide hydrochloride)
Structure:
Rationale for Comparison: This compound contains the same 2-aminopropanamide core as our target molecule but lacks the N-cyclopropyl group. This allows for a direct assessment of the cyclopropyl substituent's contribution to the molecule's thermal stability and melting characteristics. Its melting point is reported as 212-217 °C.[7]
Experimental Design and Methodology
The following protocols are designed to be self-validating by ensuring instrument calibration, precise control of the experimental atmosphere, and a systematic approach to data collection. The use of simultaneous TGA-DSC (STA) is highly recommended as it provides complementary data from a single sample run, ensuring a direct correlation between mass loss events and their associated thermal transitions.[8]
Instrument Calibration
Causality: Instrument calibration is the cornerstone of trustworthy data. Temperature and heat flow calibration for DSC ensures the accuracy of transition temperatures (e.g., melting point), while balance calibration for TGA is essential for precise mass loss measurements.[9]
DSC/STA Temperature and Enthalpy Calibration: Calibrate the instrument using certified indium and zinc standards. The onset of melting for indium (156.6 °C) and zinc (419.5 °C) should be within the laboratory's established limits.
TGA Mass Calibration: Calibrate the microbalance using certified weights (e.g., 1 mg, 10 mg, 100 mg) to ensure accuracy across the expected sample mass range.
General TGA/DSC Protocol
Causality: The choice of experimental parameters directly influences the quality and interpretation of the results. A heating rate of 10 °C/min is a standard practice that provides a good balance between resolution and experimental time.[8] An inert nitrogen atmosphere is crucial to prevent oxidative decomposition, allowing for the study of the material's inherent thermal stability.[5]
Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum pan (for DSC) or an alumina ceramic pan (for TGA/STA).
Pan Type: Use open pans to allow for the free escape of any evolved gases (e.g., water, HCl). If studying interactions with the atmosphere, a pinhole lid may be used, but this must be noted.
Atmosphere: Purge the furnace with high-purity dry nitrogen at a flow rate of 40-50 mL/min.[8] This inert environment prevents thermo-oxidative degradation.
Temperature Program:
Equilibrate the sample at 30 °C.
Ramp the temperature from 30 °C to 350 °C at a constant heating rate of 10 °C/min.
Hold at 350 °C for 2 minutes to ensure completion of decomposition events.
Data Acquisition: Record the mass change (TGA), the derivative of mass change (DTG), and the differential heat flow (DSC) as a function of temperature.
Experimental and Data Analysis Workflow
The following diagram illustrates the logical flow from sample preparation to final data interpretation.
Caption: Experimental workflow for comparative thermal analysis.
Expected Results and Comparative Discussion
The following tables summarize the illustrative data expected from the TGA/DSC analysis based on the known properties of the analogs and general chemical principles.
Melting Endotherm (DSC): The sharp endothermic peak observed in the DSC thermogram corresponds to the melting of the crystalline solid. The onset temperature is a key indicator of purity, while the peak temperature is characteristic of the substance. A broader melting peak can suggest the presence of impurities.
Decomposition (TGA & DSC): Following the melt, a significant mass loss event in the TGA curve indicates the onset of thermal decomposition.[8] This is often accompanied by a complex series of endothermic and exothermic events in the DSC curve. For amine hydrochlorides, an initial decomposition step may correspond to the loss of HCl gas, followed by the degradation of the remaining organic molecule.[5][6] The TGA onset temperature is a critical measure of the compound's thermal stability.
Comparative Analysis
Effect of Alkyl Chain Length (Target vs. Alternative 1): We anticipate that 2-Amino-N-cyclopropylpropanamide HCl will exhibit a slightly higher melting point and decomposition onset temperature than its acetamide analog. The additional methyl group increases the molecular weight and may lead to more efficient crystal packing, requiring more energy to disrupt the lattice (higher melting point) and break bonds (higher thermal stability).
Effect of N-Substituent (Target vs. Alternative 2): The comparison with (S)-2-Aminopropanamide HCl is particularly insightful. The latter, a primary amide, is capable of forming strong intermolecular hydrogen bonds, likely contributing to its significantly higher melting point (212-217 °C) and greater thermal stability.[7] The N-cyclopropyl group in our target compound introduces steric hindrance that disrupts this extensive hydrogen bonding network, leading to an expected lower melting point. However, the overall bulk of the molecule may still provide a moderate level of thermal stability compared to simpler primary amides.
Conclusion
This guide outlines a comprehensive and scientifically rigorous methodology for the thermal analysis of 2-Amino-N-cyclopropylpropanamide hydrochloride. By employing calibrated DSC and TGA techniques, researchers can reliably determine key parameters such as melting point, enthalpy of fusion, and decomposition temperature. The comparative analysis against its lower homolog and its N-unsubstituted core structure provides critical context, demonstrating how subtle changes in molecular architecture directly influence thermal behavior. These insights are indispensable for guiding formulation strategies, establishing appropriate storage conditions, and ensuring the overall quality and stability of pharmaceutical intermediates and final drug products.
References
PerkinElmer. (2024, June 20). Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. AZoM. Retrieved from [Link]
Zielenkiewicz, W., & Piekarski, H. (1998). Thermal properties of amine hydrochlorides. Journal of Thermal Analysis and Calorimetry, 54(3), 737-747.
METTLER TOLEDO. (2024, April 17). Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development. News-Medical. Retrieved from [Link]
Lab Manager. (2025, September 9). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques. Retrieved from [Link]
Particle Technology Labs. (2021, April 12). What is the Difference Between Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). Retrieved from [Link]
Sabbagh, F., & Sarkar, A. (n.d.). Introduction to Pharmaceutical Thermal Analysis: a Teaching Tool. CORE. Retrieved from [Link]
OLI Systems. (2023, June 20). Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads. Retrieved from [Link]
Chemsrc. (2025, September 22). CAS#:670253-51-7 | 2-AMINO-N-CYCLOPROPYLACETAMIDE HYDROCHLORIDE. Retrieved from [Link]
Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Retrieved from [Link]
